2-(2-Acetyl-4-bromophenoxy)acetic acid

• CAS: 34849-51-9

Core Science & Biosynthesis

Structure Elucidation of 2-(2-Acetyl-4-bromophenoxy)acetic acid: A Comprehensive Analytical Framework

Executive Summary

Phenoxyacetic acid derivatives represent a privileged scaffold in medicinal chemistry and agrochemical development, serving as critical pharmacophores in PPAR agonists and selective herbicides. The structural elucidation of[1] requires a rigorous, multi-modal analytical approach to confirm both its molecular connectivity and the precise substitution pattern on the aromatic ring. This whitepaper provides a self-validating experimental framework, integrating High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FT-IR) spectroscopy to unambiguously characterize this molecule.

Chemical Context & Synthesis Rationale

To understand the analytical profile of 2-(2-Acetyl-4-bromophenoxy)acetic acid, we must first examine its synthetic origin. The compound is typically synthesized via the nucleophilic substitution of 5-bromo-2-hydroxyacetophenone[2] with an α -haloacetic acid (e.g., bromoacetic acid) in the presence of a mild base such as potassium carbonate (K₂CO₃).

Causality of the Synthetic Protocol: The base deprotonates the phenolic hydroxyl group of 5-bromo-2-hydroxyacetophenone, generating a highly nucleophilic phenoxide ion. This ion attacks the α -carbon of the haloacetic acid via an Sₙ2 mechanism. The reaction is self-validating: the disappearance of the phenolic -OH stretch in the IR spectrum and the emergence of a carboxylic acid -OH stretch confirm the successful etherification.

Synthetic workflow for 2-(2-Acetyl-4-bromophenoxy)acetic acid via SN2 alkylation.

Spectroscopic Elucidation Strategy

Following the strict [3] set forth by leading chemical journals, the structural identity and purity must be established using orthogonal techniques.

High-Resolution Mass Spectrometry (HRMS)

Causality: HRMS (ESI-TOF) in negative ion mode is selected because the carboxylic acid moiety readily loses a proton to form the [M-H]⁻ anion. The presence of a bromine atom provides a highly diagnostic isotopic signature. Bromine exists naturally as two isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. Observation: The mass spectrum exhibits a distinct doublet peak at m/z 270.96 and 272.96, spaced by exactly 2 mass units. This confirms the presence of exactly one bromine atom and validates the molecular formula C₁₀H₉BrO₄.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the gold standard for determining atomic connectivity. ¹H NMR defines the proton environments, while ¹³C NMR confirms the carbon backbone.

• Acetyl Group: A sharp singlet at ~2.55 ppm integrating to 3 protons confirms the intact acetyl group.

• Phenoxy Methylene: A sharp singlet at ~4.85 ppm integrating to 2 protons confirms the -O-CH₂- group. Its downfield shift is caused by the adjacent electronegative oxygen and carbonyl groups.

• Aromatic Region (AMX Spin System): The 1,2,4-substitution pattern on the benzene ring yields a classic AMX splitting pattern:

  • H-3 (meta to Br, ortho to acetyl): Appears as a doublet (J ~ 2.5 Hz) at ~7.80 ppm.

  • H-5 (ortho to Br, meta to acetyl): Appears as a doublet of doublets (J ~ 8.8, 2.5 Hz) at ~7.65 ppm.

  • H-6 (ortho to phenoxy): Appears as a doublet (J ~ 8.8 Hz) at ~7.05 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality: FT-IR serves as a rapid orthogonal check for functional group integrity. A broad absorption band from 3300–2500 cm⁻¹ corresponds to the carboxylic acid O-H stretch. Two distinct carbonyl stretches are observed: ~1735 cm⁻¹ (carboxylic acid C=O) and ~1680 cm⁻¹ (conjugated ketone C=O).

Orthogonal analytical workflow for definitive structure elucidation.

Quantitative Data Summaries

Table 1: ¹H and ¹³C NMR Assignments (DMSO-d₆, 400 MHz / 100 MHz)

Position	¹H Chemical Shift (ppm), Multiplicity, J (Hz), Integration	¹³C Chemical Shift (ppm)	Assignment
1 (Ar-C)	-	156.2	C-O (Phenoxy)
2 (Ar-C)	-	129.5	C-C(=O)CH₃
3 (Ar-CH)	7.80, d, J = 2.5 Hz, 1H	132.1	Aromatic CH
4 (Ar-C)	-	112.8	C-Br
5 (Ar-CH)	7.65, dd, J = 8.8, 2.5 Hz, 1H	136.4	Aromatic CH
6 (Ar-CH)	7.05, d, J = 8.8 Hz, 1H	115.3	Aromatic CH
7 (CH₂)	4.85, s, 2H	65.4	-O-CH₂-
8 (COOH)	13.0, br s, 1H	170.2	Carboxylic Acid C=O
9 (C=O)	-	196.5	Ketone C=O
10 (CH₃)	2.55, s, 3H	29.8	Acetyl CH₃

Table 2: High-Resolution Mass Spectrometry (ESI-TOF, Negative Mode) Data

Ion Species	Formula	Calculated m/z	Observed m/z	Mass Error (ppm)	Isotope Ratio (⁷⁹Br : ⁸¹Br)
[M-H]⁻ (⁷⁹Br)	C₁₀H₈⁷⁹BrO₄	270.9611	270.9615	1.4	100% (Base Peak)
[M-H]⁻ (⁸¹Br)	C₁₀H₈⁸¹BrO₄	272.9590	272.9596	2.2	~98%

Self-Validating Experimental Protocols

Protocol A: NMR Sample Preparation and Acquisition

• Weighing: Accurately weigh 15 mg of the purified 2-(2-Acetyl-4-bromophenoxy)acetic acid.

• Dissolution: Dissolve the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the homogenous solution to a standard 5 mm NMR tube using a glass Pasteur pipette.

• Self-Validating System (Shimming Check): Before acquiring the ¹H spectrum, perform a rigorous shimming routine. The full width at half maximum (FWHM) of the TMS peak must be < 1.0 Hz. Causality: If this criterion is not met, the sample must be re-filtered and re-shimmed. Particulate matter disrupts magnetic field homogeneity, which will blur the critical 2.5 Hz meta-coupling of the AMX spin system into a broadened singlet, leading to an ambiguous structural assignment.

Protocol B: LC-HRMS Acquisition

• Sample Prep: Prepare a 1 µg/mL solution of the analyte in LC-MS grade Methanol/Water (50:50, v/v).

• Chromatography: Inject 2 µL onto a C18 reverse-phase column. Elute using a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Ionization: Operate the ESI source in negative ion mode.

• Self-Validating System (Calibration & Carryover Check): Before injecting the analytical sample, inject a blank (50:50 MeOH/H₂O) followed by a known brominated standard. Causality: This validates that the LC column is free of carryover and that the TOF analyzer is accurately calibrated to resolve the 2 Da mass difference of the bromine isotopes without mass drift. If the 1:1 doublet is absent in the target run, the compound lacks bromine, instantly flagging a failure in the synthetic starting material.

Conclusion

The structural elucidation of 2-(2-Acetyl-4-bromophenoxy)acetic acid requires a systematic integration of HRMS, NMR, and FT-IR data. By mapping the characteristic AMX spin system in the ¹H NMR to the distinct isotopic signature in the mass spectrum, researchers can unequivocally validate the molecular framework. Adhering to these rigorous, self-validating analytical protocols ensures compliance with the highest standards of chemical literature and downstream drug development workflows.

References

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• Patent Literature / Synthesis Context. "Benzoxazepin pi3k inhibitor compounds and methods of use (Synthesis of related acetophenones)." Google Patents.

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An In-depth Technical Guide to 2-(2-Acetyl-4-bromophenoxy)acetic Acid: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-(2-Acetyl-4-bromophenoxy)acetic acid, a compound of interest in medicinal chemistry and materials science. This document is structured to deliver not just data, but also the scientific rationale behind the characterization and potential applications of this molecule.

Molecular Structure and Identification

2-(2-Acetyl-4-bromophenoxy)acetic acid is a multifaceted organic molecule featuring a phenoxyacetic acid core. This core structure is prevalent in various biologically active compounds. The molecule is further distinguished by a bromine atom at the para-position and an acetyl group at the ortho-position of the phenoxy ring. These substitutions are anticipated to significantly influence the compound's physicochemical properties and reactivity.

Systematic Name: 2-(2-Acetyl-4-bromophenoxy)acetic acid[1] Molecular Formula: C₁₀H₉BrO₄[1] InChI: InChI=1S/C10H9BrO4/c1-6(12)8-4-7(11)2-3-9(8)15-5-10(13)14/h2-4H,5H2,1H3,(H,13,14)[1] InChIKey: ZPKLKLLENLTZEX-UHFFFAOYSA-N[1] SMILES: CC(=O)C1=C(C=CC(=C1)Br)OCC(=O)O[1]

Caption: Chemical structure of 2-(2-Acetyl-4-bromophenoxy)acetic acid.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is paramount in drug development, as these characteristics govern its absorption, distribution, metabolism, and excretion (ADME) profile. While experimental data for 2-(2-Acetyl-4-bromophenoxy)acetic acid is not extensively available in the public domain, we can infer and predict several key parameters based on its structure and data from analogous compounds.

Property	Predicted/Estimated Value	Experimental Value	Reference/Method
Molecular Weight	273.08 g/mol	-	Calculated
Monoisotopic Mass	271.9684 Da	-	[1] (Predicted)
Melting Point	-	Not available	-
Boiling Point	-	Not available	-
Solubility	-	Not available	-
pKa	~3-4	-	Estimated based on phenoxyacetic acid
logP (XlogP)	1.9	-	[1] (Predicted)

Rationale for Predicted Values:

• pKa: The acidity of the carboxylic acid group is influenced by the electron-withdrawing nature of the aromatic ring and its substituents. Phenoxyacetic acid itself has a pKa of approximately 3.17. The presence of the electron-withdrawing acetyl and bromo groups is expected to slightly increase the acidity, hence the estimated pKa in the range of 3-4.

• logP: The predicted XlogP of 1.9 suggests that the compound has moderate lipophilicity. This is a crucial parameter for cell membrane permeability and overall bioavailability.

Synthesis Pathway

A plausible and efficient route for the synthesis of 2-(2-Acetyl-4-bromophenoxy)acetic acid is via a two-step process involving a Williamson ether synthesis followed by hydrolysis.

Caption: Proposed synthesis pathway for 2-(2-Acetyl-4-bromophenoxy)acetic acid.

Detailed Experimental Protocol: Synthesis

Step 1: Williamson Ether Synthesis of Ethyl 2-(2-acetyl-4-bromophenoxy)acetate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-hydroxy-5-bromoacetophenone (1.0 eq) in a suitable aprotic polar solvent such as acetone or N,N-dimethylformamide (DMF).

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃) (1.5 eq) to the solution. The base is crucial for deprotonating the phenolic hydroxyl group, forming a more nucleophilic phenoxide.

• Addition of Alkyl Halide: To the stirring suspension, add ethyl chloroacetate (1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts. Evaporate the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude ethyl 2-(2-acetyl-4-bromophenoxy)acetate.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Step 2: Hydrolysis to 2-(2-Acetyl-4-bromophenoxy)acetic acid

• Reaction Setup: Dissolve the purified ethyl 2-(2-acetyl-4-bromophenoxy)acetate (1.0 eq) in a mixture of ethanol and water.

• Base Addition: Add an aqueous solution of sodium hydroxide (NaOH) (2.0 eq).

• Reaction: Stir the reaction mixture at room temperature for 2-3 hours, or until the hydrolysis is complete (monitored by TLC).

• Work-up: Remove the ethanol under reduced pressure. Dilute the aqueous residue with water and wash with diethyl ether to remove any unreacted ester.

• Acidification: Cool the aqueous layer in an ice bath and acidify with dilute hydrochloric acid (HCl) until the pH is approximately 2. A white precipitate of the carboxylic acid should form.

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 2-(2-acetyl-4-bromophenoxy)acetic acid. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Spectroscopic and Chromatographic Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons of the acetic acid side chain, the methyl protons of the acetyl group, and the acidic proton of the carboxyl group. The chemical shifts and coupling patterns of the aromatic protons will be indicative of the substitution pattern on the benzene ring.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon atoms in the molecule. Characteristic signals are expected for the carbonyl carbons of the acetyl and carboxylic acid groups, the aromatic carbons, the methylene carbon, and the methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the various functional groups present in the molecule:

• A broad O-H stretching band for the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.

• A strong C=O stretching band for the carboxylic acid carbonyl, expected around 1700-1725 cm⁻¹.

• A sharp C=O stretching band for the ketone carbonyl of the acetyl group, typically around 1680 cm⁻¹.

• C-O stretching bands for the ether linkage and the carboxylic acid.

• C-H stretching and bending vibrations for the aromatic and aliphatic portions of the molecule.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. Due to the presence of a bromine atom, the mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion peak (M⁺) and fragment ions containing bromine, with two peaks of nearly equal intensity separated by 2 m/z units (corresponding to the ⁷⁹Br and ⁸¹Br isotopes).

Predicted Mass Spectrometry Data: [1]

Adduct	m/z
[M-H]⁻	270.96112
[M+H]⁺	272.97568
[M+Na]⁺	294.95762

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the final compound. A reversed-phase HPLC method would be suitable, using a C18 column with a mobile phase consisting of a mixture of acetonitrile and water (with a small amount of acid, such as trifluoroacetic acid, to ensure the carboxylic acid is in its protonated form). The purity is determined by the area percentage of the main peak in the chromatogram.

Chemical Reactivity and Stability

The reactivity of 2-(2-Acetyl-4-bromophenoxy)acetic acid is dictated by its functional groups: the carboxylic acid, the ketone, the aromatic ring, and the ether linkage.

• Carboxylic Acid Group: This group can undergo typical reactions of carboxylic acids, such as esterification, amidation, and reduction to the corresponding alcohol. Its acidity allows for salt formation with bases.

• Ketone Group: The acetyl group's carbonyl is susceptible to nucleophilic attack and can be reduced to a secondary alcohol or undergo reactions such as the Wittig reaction.

• Aromatic Ring: The benzene ring is activated towards electrophilic substitution, although the presence of the electron-withdrawing acetyl and bromo groups will direct incoming electrophiles and influence the reaction rate.

• Ether Linkage: The ether bond is generally stable but can be cleaved under harsh acidic conditions (e.g., with HBr or HI).

The compound should be stored in a cool, dry place, away from strong oxidizing agents and bases to ensure its stability.

Potential Applications and Biological Relevance

Phenoxyacetic acid derivatives are a well-established class of compounds with a wide range of biological activities. While the specific biological profile of 2-(2-Acetyl-4-bromophenoxy)acetic acid has not been extensively reported, its structural features suggest potential applications in several areas of drug discovery and development.

• Anti-inflammatory Agents: Many substituted phenoxyacetic acids exhibit anti-inflammatory properties. The structural similarity to known non-steroidal anti-inflammatory drugs (NSAIDs) suggests that this compound could be a candidate for further investigation in this area.

• Antimicrobial Agents: The phenoxyacetic acid scaffold is present in some antimicrobial agents. The bromine and acetyl substituents could modulate the antimicrobial activity and spectrum.

• Herbicidal Activity: Phenoxyacetic acids are famous for their use as herbicides. While this is a potential application, the focus for drug development professionals would be on its therapeutic potential.

The presence of the acetyl and bromo groups provides handles for further chemical modification, allowing for the generation of a library of derivatives for structure-activity relationship (SAR) studies.

Caption: Potential areas of application for 2-(2-Acetyl-4-bromophenoxy)acetic acid.

Conclusion

2-(2-Acetyl-4-bromophenoxy)acetic acid is a compound with significant potential for further research and development. This guide has outlined its key physicochemical properties, a practical synthetic route, and standard methods for its characterization. While a comprehensive experimental dataset for this specific molecule is yet to be established, the information presented here, based on established chemical principles and data from related compounds, provides a solid foundation for researchers and scientists to build upon. The versatile structure of this compound makes it an attractive starting point for the design and synthesis of novel therapeutic agents and functional materials.

References

• PubChemLite. 2-(2-acetyl-4-bromophenoxy)acetic acid (C10H9BrO4). Available from: [Link]

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An In-depth Technical Guide to 2-(2-Acetyl-4-bromophenoxy)acetic acid (C10H9BrO4): Synthesis, Characterization, and Potential Applications

Executive Summary: This document provides a comprehensive technical overview of 2-(2-Acetyl-4-bromophenoxy)acetic acid, a molecule possessing a unique combination of functional groups that suggest significant potential in medicinal chemistry and agrochemical research. As a member of the phenoxyacetic acid class, it shares a structural backbone with well-known herbicides and pharmaceutical precursors. The presence of an acetyl group and a bromine atom on the phenyl ring further enhances its potential as a versatile scaffold for developing novel compounds. This guide details the compound's physicochemical properties, proposes a robust synthetic pathway with detailed protocols, outlines a complete analytical characterization strategy, and explores its potential biological activities based on structurally related analogs.

Introduction: A Molecule of Latent Potential

2-(2-Acetyl-4-bromophenoxy)acetic acid is an organic compound characterized by a phenoxyacetic acid core. This core structure is notable for its presence in a wide range of biologically active molecules, from pharmaceuticals to herbicides.[1][2][3] The molecule's functionality is further diversified by two key substitutions on the aromatic ring:

• An Acetyl Group (-COCH₃) at the ortho position: This group can act as a hydrogen bond acceptor and introduces a potential site for further chemical modification. Its presence can influence the molecule's steric and electronic properties, potentially affecting receptor binding and metabolic stability.

• A Bromine Atom (-Br) at the para position: Halogenation, particularly bromination, is a common strategy in drug design to enhance binding affinity, improve metabolic stability, and increase lipophilicity, which can aid in crossing biological membranes.[4]

The combination of the carboxylic acid moiety, the ether linkage, and these specific substitutions makes 2-(2-Acetyl-4-bromophenoxy)acetic acid a compelling candidate for investigation in various fields, particularly in the development of novel therapeutic agents and specialized agrochemicals.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its development and application. As experimental data for this specific molecule is not widely published, the following properties are based on computational predictions from authoritative chemical databases.[5]

Property	Value	Source
Molecular Formula	C10H9BrO4	PubChem[5]
Molecular Weight	273.08 g/mol	PubChem[5]
Monoisotopic Mass	271.9684 Da	PubChem[5]
Predicted XlogP	1.9	PubChem[5]
InChIKey	ZPKLKLLENLTZEX-UHFFFAOYSA-N	PubChem[5]
Canonical SMILES	CC(=O)C1=C(C=CC(=C1)Br)OCC(=O)O	PubChem[5]

Synthesis and Purification: A Proposed Pathway

While specific literature on the synthesis of 2-(2-Acetyl-4-bromophenoxy)acetic acid is scarce, a reliable and efficient pathway can be designed based on the well-established Williamson ether synthesis.[6] This two-step process begins with a commercially available substituted phenol and proceeds through an ester intermediate.

Proposed Synthetic Route

The proposed synthesis involves the O-alkylation of 5'-bromo-2'-hydroxyacetophenone with an ethyl haloacetate, followed by saponification (hydrolysis) of the resulting ester to yield the final carboxylic acid product.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of Ethyl 2-(2-acetyl-4-bromophenoxy)acetate (Intermediate)

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 5'-bromo-2'-hydroxyacetophenone (1.0 eq) in a suitable inert solvent such as acetone or N,N-dimethylformamide (DMF).

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃) (2.0-3.0 eq) to the solution. The use of a moderate base like K₂CO₃ is crucial as it is strong enough to deprotonate the phenol but not so strong as to promote self-condensation or other side reactions.

• Alkylation: Add ethyl bromoacetate (1.1-1.2 eq) dropwise to the stirring suspension. The reaction is typically performed at an elevated temperature (50-80 °C) to ensure a reasonable reaction rate.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting phenol is consumed (typically 12-24 hours).

• Work-up: After cooling to room temperature, filter off the potassium carbonate. Evaporate the solvent under reduced pressure. Dissolve the residue in a water-immiscible organic solvent like ethyl acetate and wash with water and brine to remove any remaining inorganic salts and DMF.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude ester intermediate.

Step 2: Hydrolysis to 2-(2-Acetyl-4-bromophenoxy)acetic acid (Final Product)

• Saponification: Dissolve the crude ester from Step 1 in a mixture of methanol or ethanol and an aqueous solution of sodium hydroxide (NaOH) (1.5-2.0 eq).

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40 °C) for 2-4 hours, monitoring by TLC until the ester is fully consumed.

• Acidification: Cool the reaction mixture in an ice bath and acidify to a pH of 1-2 using a dilute strong acid such as 1M hydrochloric acid (HCl). The acidic conditions protonate the carboxylate salt, causing the final product to precipitate out of the aqueous solution.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water to remove residual salts. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Purification and Verification Workflow

The following diagram illustrates the logical flow from the crude synthetic product to a verified, pure compound.

Caption: General workflow for the purification of the synthesized product.

Analytical Characterization

To confirm the identity, structure, and purity of the synthesized 2-(2-Acetyl-4-bromophenoxy)acetic acid, a suite of standard analytical techniques should be employed.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is the method of choice for assessing the purity of the final compound. Based on methods for similar phenoxyacetic acids, a standard protocol can be established.

Parameter	Condition	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides excellent separation for moderately polar aromatic compounds.
Mobile Phase	Acetonitrile and Water (with 0.1% Formic or Acetic Acid)	A standard mobile phase for reverse-phase chromatography. The acid improves peak shape for carboxylic acids.
Gradient	30% to 90% Acetonitrile over 20 minutes	A gradient elution ensures that any impurities with different polarities are effectively separated from the main product peak.
Flow Rate	1.0 mL/min	A typical analytical flow rate for a 4.6 mm ID column.
Detection	UV at 254 nm	The aromatic ring provides strong UV absorbance, making this a sensitive detection method.
Injection Volume	10 µL	Standard volume for analytical HPLC.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential for confirming the molecular formula.

• Expected Ionization: Electrospray ionization (ESI) in negative mode is ideal for this carboxylic acid, which will readily deprotonate.

• Predicted m/z: The expected mass-to-charge ratio for the deprotonated molecule [M-H]⁻ is 270.9611 and 272.9590 , reflecting the characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br).[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides definitive structural confirmation.

• ¹H NMR: Expected signals would include a singlet for the acetyl methyl protons (~2.5 ppm), a singlet for the methylene protons of the acetic acid chain (~4.7 ppm), aromatic protons in the 7-8 ppm region (showing splitting patterns consistent with 1,2,4-trisubstitution), and a broad singlet for the carboxylic acid proton (>10 ppm).

• ¹³C NMR: Key signals would include the carboxylic acid carbonyl (~170 ppm), the acetyl carbonyl (~195-200 ppm), carbons of the aromatic ring, the methylene carbon (~65 ppm), and the acetyl methyl carbon (~25-30 ppm).

Comprehensive Analytical Workflow

Caption: Integrated workflow for the complete analytical characterization.

Potential Biological Activity and Applications

The structural motifs within 2-(2-Acetyl-4-bromophenoxy)acetic acid suggest several avenues for biological investigation.

Herbicidal and Plant Growth-Regulating Activity

Phenoxyacetic acids are famously used as selective herbicides.[3] Compounds like 2,4-D function as synthetic auxins, causing uncontrolled growth in broadleaf plants.[3] It is plausible that 2-(2-Acetyl-4-bromophenoxy)acetic acid could exhibit similar properties, making it a candidate for agrochemical research.

Caption: Hypothesized mechanism of action as a synthetic auxin herbicide.

Antimicrobial Potential

Studies on related compounds, such as other substituted phenoxyacetic acids, have demonstrated notable antimicrobial activity against various bacterial and fungal strains.[2] The lipophilic nature imparted by the bromo-acetylated phenyl ring could facilitate passage through microbial cell membranes, suggesting that this compound warrants screening for antibacterial and antifungal efficacy.

Intermediate for Drug Discovery

The phenoxyacetic acid scaffold is a versatile pharmacophore. Derivatives have been investigated as potential agents for a range of conditions, including epilepsy, diabetes, and inflammation.[7][8][9] Specifically, compounds with a bromophenyl group are often used as intermediates in the synthesis of anti-inflammatory drugs.[10] The presence of the acetyl group provides an additional chemical handle for creating a library of diverse analogs through reactions like reduction, oxidation, or condensation, making it a valuable building block in a medicinal chemistry program. For instance, studies have shown that acetylated phenolic compounds can exhibit potent biological activities, sometimes greater than their non-acetylated parent compounds.[11]

Conclusion

2-(2-Acetyl-4-bromophenoxy)acetic acid, C10H9BrO4, stands out as a compound with significant untapped potential. Its synthesis is readily achievable through established chemical methods, and its structure can be rigorously confirmed using standard analytical techniques. The combination of a proven phenoxyacetic acid core with strategic bromo and acetyl substitutions makes it a prime candidate for screening in both agrochemical and pharmaceutical research. Future investigations should focus on the experimental validation of the proposed synthesis, followed by systematic screening for herbicidal, antimicrobial, and other therapeutically relevant biological activities.

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• Karantonis, H. C., et al. (2007). Biological activity of acetylated phenolic compounds. Journal of Agricultural and Food Chemistry, 55(1), 154-159. [Link]

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• Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. [Link]

• Abdel-rahman, H. M., et al. (2025). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. RSC Advances. [Link]

• PubChemLite. (n.d.). 2-(2-acetyl-4-bromophenoxy)acetic acid (C10H9BrO4). [Link]

• JETIR. (2024). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Journal of Emerging Technologies and Innovative Research, 11(3). [Link]

• El-Sayed, M. A. A., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors. Molecules, 29(6), 1318. [Link]

• ResearchGate. (2026). Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. [Link]

• Li, Y., et al. (2015). Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. European Journal of Medicinal Chemistry, 105, 135-144. [Link]

• Matrix Fine Chemicals. (n.d.). 2-(4-BROMOPHENYL)ACETIC ACID | CAS 1878-68-8. [Link]

• Zhang, H., et al. (2015). Synthesis and biological evaluation of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. Bioorganic & Medicinal Chemistry Letters, 25(1), 186-190. [Link]

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• 5. PubChemLite - 2-(2-acetyl-4-bromophenoxy)acetic acid (C10H9BrO4) [pubchemlite.lcsb.uni.lu]
• 6. US20090247781A1 - Synthesis of phenoxyacetic acid derivatives - Google Patents [patents.google.com]
• 7. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]
• 11. Biological activity of acetylated phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profiling and Structural Elucidation of 2-(2-Acetyl-4-bromophenoxy)acetic Acid: A Comprehensive Technical Guide

Executive Summary

The structural validation of functionalized aromatic building blocks is a critical quality control step in drug development and synthetic organic chemistry. 2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS: 34849-51-9) presents a highly functionalized scaffold featuring orthogonal carbonyl environments, a halogenated aromatic core, and an ether linkage. This whitepaper provides an in-depth, causality-driven guide to the spectroscopic elucidation of this molecule using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS).

PART 1: Molecular Architecture & Experimental Rationale

The target molecule, C₁₀H₉BrO₄, contains three distinct functional domains that dictate its spectroscopic behavior:

• The Phenoxyacetic Acid Moiety (C1): Provides a highly deshielded carboxylic acid proton, a distinctive ether linkage, and dictates the primary fragmentation pathway in mass spectrometry.

• The Acetyl Group (C2): Acts as a strong electron-withdrawing group (EWG), heavily deshielding adjacent aromatic protons and providing a secondary, conjugated carbonyl signature.

• The Bromine Atom (C4): Introduces a heavy-atom effect in ¹³C NMR and a highly diagnostic 1:1 isotopic doublet in MS.

To achieve unambiguous structural validation, a multi-modal approach is required. NMR maps the carbon-proton framework, FT-IR distinguishes the orthogonal carbonyl stretching frequencies, and ESI-MS confirms the exact mass and isotopic distribution.

Caption: Multi-modal spectroscopic workflow for the structural validation of the target compound.

PART 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most granular view of the molecule's electronic environment. The chemical shifts are governed by inductive effects, resonance, and diamagnetic anisotropy.

¹H NMR Spin System Causality

The aromatic ring contains three protons (H3, H5, H6) forming a classic ABX/AMX spin system:

• H6 (ortho to ether): The electron-donating nature of the alkoxy oxygen shields this proton via resonance, pushing it upfield (~6.85 ppm). It couples with H5 (ortho-coupling, J ≈ 8.8 Hz).

• H3 (ortho to acetyl): The acetyl group is strongly electron-withdrawing, stripping electron density and heavily deshielding H3 (~7.95 ppm). It appears as a fine doublet due to meta-coupling with H5 (J ≈ 2.5 Hz).

• H5 (ortho to bromo): Situated between the mildly deactivating bromine and the shielded H6, it appears as a doublet of doublets (~7.60 ppm).

• Carboxylic Acid Proton: Due to the strong electronegativity of the oxygen atoms and extensive intermolecular hydrogen bonding, this proton is highly deshielded, typically appearing as a broad singlet in the 10–12 ppm region ()[1].

Quantitative NMR Data Summary

Table 1: Predicted ¹H and ¹³C NMR Peak Assignments (in DMSO-d₆)

Nucleus	Shift (ppm)	Multiplicity	Integration	Assignment & Causality
¹H	12.50	Broad singlet	1H	-COOH : Highly deshielded by O electronegativity and H-bonding.
¹H	7.95	d (J = 2.5 Hz)	1H	Ar-H (C3) : Deshielded by ortho-acetyl, meta-coupled to H5.
¹H	7.60	dd (J = 8.8, 2.5 Hz)	1H	Ar-H (C5) : Ortho to Br, meta to acetyl; coupled to H6 and H3.
¹H	6.85	d (J = 8.8 Hz)	1H	Ar-H (C6) : Shielded by resonance from the ortho-ether oxygen.
¹H	4.75	Singlet	2H	-O-CH₂- : Deshielded by adjacent ether oxygen and carboxyl group.
¹H	2.65	Singlet	3H	-CO-CH₃ : Alpha protons to the ketone carbonyl.
¹³C	197.5	-	-	Ketone C=O : Highly deshielded conjugated carbonyl.
¹³C	170.2	-	-	Acid C=O : Carboxylic acid carbon.
¹³C	156.0	-	-	Ar-C1 : Directly attached to the electronegative ether oxygen.
¹³C	114.0	-	-	Ar-C4 : Ipso carbon shielded by the heavy-atom effect of Bromine.

PART 3: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is deployed specifically to differentiate the orthogonal oxygen-containing functional groups. The FT-IR spectrum of phenoxyacetic acid derivatives is characterized by distinct carbonyl and hydroxyl stretching frequencies ()[2].

The molecule exhibits two distinct C=O stretches . The carboxylic acid carbonyl typically absorbs around 1735 cm⁻¹, while the acetyl ketone, being conjugated with the aromatic π-system, exhibits a weaker force constant and absorbs at a lower frequency (~1675 cm⁻¹).

Table 2: Key FT-IR Vibrational Frequencies

Wavenumber (cm⁻¹)	Intensity	Peak Shape	Vibrational Mode	Structural Correlation
3300 – 2500	Strong	Broad	O-H stretch	Carboxylic acid dimer H-bonding.
1735	Strong	Sharp	C=O stretch	Carboxylic acid carbonyl.
1675	Strong	Sharp	C=O stretch	Acetyl ketone (conjugated with aryl ring).
1240, 1050	Strong	Sharp	C-O-C stretch	Asymmetric/symmetric ether linkages.
650 – 550	Medium	Sharp	C-Br stretch	Aryl bromide bond vibration.

PART 4: Mass Spectrometry (MS) & Isotopic Signatures

Electrospray Ionization Mass Spectrometry (ESI-MS) is the premier technique for determining the exact mass of this compound. Because the molecule contains a highly acidic carboxylic acid moiety, Negative Ion Mode (ESI-) is the most logical choice, as it readily facilitates deprotonation to yield the [M-H]⁻ ion.

The Bromine Isotopic Signature

The absolute hallmark of this molecule in MS is the presence of the bromine atom. In nature, bromine exists as two stable isotopes (⁷⁹Br and ⁸¹Br) in a nearly 1:1 relative abundance ratio ()[3][4]. Consequently, the molecular ion will not appear as a single peak, but as an isotopic doublet separated by 2 Daltons (m/z 271 and 273).

Caption: Proposed ESI-MS negative ion mode fragmentation pathway highlighting the bromine isotopic doublet.

PART 5: Standardized Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems, minimizing artifacts and ensuring reproducibility.

Protocol 1: NMR Acquisition & Validation

• Sample Preparation: Weigh exactly 15 mg of the analyte.

• Solvent Selection: Dissolve in 0.6 mL of DMSO-d₆. Causality: DMSO is a highly polar, aprotic solvent that disrupts the intermolecular hydrogen bonding of the carboxylic acid dimers, yielding sharper, better-resolved peaks than CDCl₃.

• Internal Standardization: Add 0.05% v/v Tetramethylsilane (TMS). This serves as the absolute zero-ppm calibration point, ensuring the self-validation of all chemical shifts.

• Acquisition: Transfer to a 5 mm precision NMR tube. Acquire ¹H NMR (16 scans, relaxation delay 1.5s) and ¹³C NMR (512 scans, relaxation delay 2.0s) at 298 K.

• Validation (D₂O Shake): To definitively prove the assignment of the 12.5 ppm -COOH peak, add one drop of D₂O to the NMR tube, shake vigorously, and re-acquire the spectrum. The rapid proton-deuterium exchange will cause the 12.5 ppm signal to vanish, validating the assignment.

Protocol 2: FT-IR KBr Pellet Preparation

• Background Calibration: Acquire a background spectrum of the empty sample compartment to digitally subtract atmospheric CO₂ and H₂O vapor.

• Matrix Preparation: Mill 2 mg of the analyte with 100 mg of anhydrous, IR-grade Potassium Bromide (KBr) in an agate mortar until a homogenous, fine powder is achieved.

• Pellet Pressing: Transfer the powder to a mechanical die and apply 10 tons of pressure for 2 minutes. Causality: High pressure fuses the KBr into a translucent disc that is transparent to mid-IR radiation, preventing light scattering artifacts.

• Validation: Check the baseline transmittance at 3800 cm⁻¹. If it falls below 80%, the pellet is too thick or poorly milled, and the sample must be re-pressed to ensure quantitative reliability.

Protocol 3: ESI-MS Direct Infusion

• Sample Dilution: Prepare a 1 µg/mL solution in 50:50 Methanol:Water containing 0.1% Formic Acid.

• Tuning: Infuse a standardized tuning mix to calibrate the m/z axis and optimize the capillary voltage (~3.0 kV) and desolvation temperature (350 °C).

• Acquisition: Introduce the sample via direct infusion at a flow rate of 5 µL/min. Operate strictly in Negative Ion Mode (ESI-).

• Validation: Analyze the molecular ion region. The protocol is considered successful only if the m/z 271 and 273 peaks are observed in a strict 1:1 ratio, confirming the preservation of the brominated core without in-source degradation.

References

• Title: 20.8: Spectroscopy of Carboxylic Acids and Nitriles Source: Chemistry LibreTexts URL: [Link]

• Title: Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid Source: MDPI (International Journal of Molecular Sciences) URL: [Link]

• Title: Determination of Isotope Ratios by Electrospray Ionization Mass Spectrometry Source: Colorado State University URL: [Link]

• Title: Bromine-Based Derivatization of Carboxyl-Containing Metabolites for Liquid Chromatography–Mass Spectrometry Source: Journal of the American Society for Mass Spectrometry (ACS Publications) URL: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis protocol for 2-(2-Acetyl-4-bromophenoxy)acetic acid

An Application Note and Synthesis Protocol for 2-(2-Acetyl-4-bromophenoxy)acetic acid

Abstract

This document provides a comprehensive guide for the synthesis of 2-(2-Acetyl-4-bromophenoxy)acetic acid, a valuable building block in medicinal chemistry and materials science. The protocol is structured around a two-step sequence commencing with the Williamson ether synthesis, a robust and widely-used method for forming ether linkages.[1] This is followed by the saponification of the resulting ester intermediate. This guide is intended for researchers in organic synthesis, offering a detailed experimental procedure, mechanistic insights, and practical advice for troubleshooting. The causality behind experimental choices is explained to empower the user with a deeper understanding of the process, ensuring both reproducibility and safety.

Introduction and Scientific Context

Phenoxyacetic acid derivatives are a class of compounds with significant biological activities and are core scaffolds in numerous pharmaceuticals and herbicides.[2] The target molecule, 2-(2-Acetyl-4-bromophenoxy)acetic acid, incorporates several key functional groups: a carboxylic acid for further derivatization, an acetyl group which can participate in various chemical transformations, and a bromine atom that provides a handle for cross-coupling reactions. This unique combination makes it a highly versatile intermediate for the synthesis of more complex molecular architectures.

The synthetic strategy detailed herein employs the Williamson ether synthesis, a classic SN2 reaction involving the nucleophilic substitution of a halide by an alkoxide.[3] In this case, the phenoxide of 2-acetyl-4-bromophenol attacks an electrophilic haloacetate ester. This method remains one of the most straightforward and popular approaches for preparing both symmetrical and asymmetrical ethers due to its broad scope and reliability.[1] The subsequent hydrolysis of the ester is a standard transformation to yield the final carboxylic acid.

Reaction Scheme and Mechanism

The synthesis proceeds in two distinct steps:

Step 1: Williamson Ether Synthesis

2-acetyl-4-bromophenol reacts with ethyl chloroacetate in the presence of a base (potassium carbonate) to form the intermediate ethyl 2-(2-acetyl-4-bromophenoxy)acetate.

Step 2: Saponification (Ester Hydrolysis)

The ester intermediate is hydrolyzed using a strong base (sodium hydroxide), followed by acidic work-up to yield the final product, 2-(2-Acetyl-4-bromophenoxy)acetic acid.

Mechanistic Rationale

The Williamson ether synthesis proceeds via an SN2 mechanism.[1] The base, K2CO3, deprotonates the acidic phenolic hydroxyl group of 2-acetyl-4-bromophenol to form a nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon atom of ethyl chloroacetate, which bears the leaving group (Cl-). This is a concerted, one-step process. The subsequent hydrolysis is a base-catalyzed nucleophilic acyl substitution, where a hydroxide ion attacks the ester carbonyl, leading to the formation of a carboxylate salt, which is then protonated during acidic work-up.

Detailed Experimental Protocol

Materials and Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
2-Acetyl-4-bromophenol	1836-05-1	215.04	5.00 g	23.25	Starting Material
Ethyl Chloroacetate	105-39-5	122.55	3.44 g (2.87 mL)	28.13	Alkylating Agent
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	4.82 g	34.88	Anhydrous, fine powder
Acetone	67-64-1	58.08	100 mL	-	Anhydrous
Sodium Hydroxide (NaOH)	1310-73-2	40.00	1.86 g	46.50	-
Ethanol (EtOH)	64-17-5	46.07	50 mL	-	-
Water (H₂O)	7732-18-5	18.02	50 mL	-	Deionized
Hydrochloric Acid (HCl)	7647-01-0	36.46	~10 mL	-	6 M aqueous solution
Ethyl Acetate	141-78-6	88.11	~150 mL	-	For extraction
Brine (Saturated NaCl)	7647-14-5	58.44	~50 mL	-	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	-	Drying agent

Equipment

• 250 mL and 500 mL round-bottom flasks

• Reflux condenser

• Magnetic stirrer and stir bars

• Heating mantle

• Separatory funnel (250 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• pH paper

Step-by-Step Synthesis Workflow

The overall workflow from starting materials to the final product is outlined below.

Caption: Experimental workflow for the synthesis of 2-(2-Acetyl-4-bromophenoxy)acetic acid.

Procedure: Synthesis of Ethyl 2-(2-Acetyl-4-bromophenoxy)acetate (Intermediate)

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-acetyl-4-bromophenol (5.00 g, 23.25 mmol), anhydrous potassium carbonate (4.82 g, 34.88 mmol), and 100 mL of anhydrous acetone.

  • Causality: Potassium carbonate is a moderately strong base, sufficient to deprotonate the phenol without causing self-condensation or other side reactions.[4] Acetone is an excellent solvent for SN2 reactions and has a suitable boiling point for reflux.

• Addition of Alkylating Agent: While stirring, add ethyl chloroacetate (2.87 mL, 28.13 mmol) to the suspension.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by the consumption of the starting phenol), allow the mixture to cool to room temperature.

• Isolation of Intermediate: Filter the solid potassium salts using a Büchner funnel and wash the solid cake with a small amount of acetone. Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to yield the crude ester, ethyl 2-(2-acetyl-4-bromophenoxy)acetate, typically as an oil or a low-melting solid.[5] This crude product is often of sufficient purity for the next step.

Procedure: Hydrolysis to 2-(2-Acetyl-4-bromophenoxy)acetic acid (Final Product)

• Reaction Setup: Transfer the crude ester to a 500 mL round-bottom flask. Dissolve it in 50 mL of ethanol.

• Saponification: In a separate beaker, dissolve sodium hydroxide (1.86 g, 46.50 mmol) in 50 mL of water. Add this aqueous NaOH solution to the ethanolic solution of the ester.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-3 hours. The solution should become homogeneous.

  • Causality: The ethanol acts as a co-solvent to ensure miscibility between the aqueous base and the organic ester, facilitating the hydrolysis.[6]

• Solvent Removal: After cooling, remove the ethanol from the reaction mixture using a rotary evaporator.

• Acidification and Precipitation: Dilute the remaining aqueous solution with an additional 50 mL of water. Cool the solution in an ice bath and slowly add 6 M HCl dropwise while stirring until the pH is approximately 1-2 (test with pH paper). A white or off-white precipitate of the carboxylic acid should form.

  • Causality: Acidification protonates the carboxylate salt, which is soluble in water, to form the neutral carboxylic acid, which is poorly soluble and precipitates out.[7]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

• Purification and Drying: The crude product can be purified by recrystallization from an ethanol/water mixture. Dry the purified crystals under vacuum to a constant weight.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Step 1: Reaction is slow or incomplete	1. Insufficient base. 2. Wet reagents/solvent. 3. Deactivated alkylating agent.	1. Add an additional 0.2 equivalents of K₂CO₃. 2. Ensure all reagents and solvents are anhydrous. 3. Use fresh ethyl chloroacetate.
Step 2: Oily product instead of solid after acidification	Impurities are present, lowering the melting point.	Try to scratch the inside of the flask with a glass rod to induce crystallization. If that fails, extract the product with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate. Purify the resulting oil/solid by column chromatography or recrystallization.
Low overall yield	1. Incomplete reaction in either step. 2. Product loss during work-up or transfers.	1. Increase reflux times and monitor by TLC. 2. Ensure careful and quantitative transfers between vessels. Minimize the amount of solvent used for recrystallization.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Ethyl chloroacetate is a lachrymator and is toxic; handle with care.

• Sodium hydroxide and hydrochloric acid are corrosive. Avoid contact with skin and eyes.

• Use caution when heating flammable solvents like acetone and ethanol.

References

• PrepChem. (n.d.). Synthesis of 2-allyl-4-bromophenol. Retrieved from [Link]

• ChemEurope. (2020). Williamson ether synthesis. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for.... Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• California State University, Dominguez Hills. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (2022). The synthesis of novel bromophenol derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Williamson Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Bromophenylacetic acid. Retrieved from [Link]

• AVESIS. (2022). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetyl. Retrieved from [Link]

• Quora. (2021). What is the synthesis of 2-Bromo-4-nitrophenol from benzene? Retrieved from [Link]

• Bibliomed. (2013). SYNTHESIS AND REACTIONS OF 2-(4-BROMOPHENYL)-4H- 3,1-BENZOXAZINE-4-ONE. Retrieved from [Link]

• QuickCompany. (n.d.). An Improved Process For The Preparation Of Highly Pure 4 Bromophenylacetic Acidand Its Intermediate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-(4-bromophenyl)acetate. Retrieved from [Link]

• Semantic Scholar. (n.d.). Alkylboronic acids as alkylating agents: photoredox-catalyzed alkylation reactions assisted by K3PO4. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• MDPI. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1987). Alkylation reactions of ethyl malonate, ethyl acetoacetate, and acetylacetone by gas–liquid phase-transfer catalysis (G.L.–P.T.C.). Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones. Retrieved from [Link]

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• 4. Alkylation reactions of ethyl malonate, ethyl acetoacetate, and acetylacetone by gas–liquid phase-transfer catalysis (G.L.–P.T.C.) - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. vibrantpharma.com [vibrantpharma.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. The Williamson Ether Synthesis [cs.gordon.edu]

Application Note: Williamson Ether Synthesis of Phenoxyacetic Acids

Introduction and Mechanistic Causality

The synthesis of phenoxyacetic acid and its derivatives is a cornerstone process in both medicinal chemistry and agrochemistry. These moieties are critical building blocks for herbicides (such as 2,4-dichlorophenoxyacetic acid, or 2,4-D) and pharmaceuticals (such as the acid-stable phenoxymethylpenicillin, or Penicillin V)[1]. The most robust and widely adopted method for constructing this ether linkage is the Williamson ether synthesis , a classic bimolecular nucleophilic substitution ( SN​2 ) reaction[1].

The Causality Behind the Chemistry: The efficiency of this synthesis relies heavily on the precise manipulation of acid-base chemistry. Phenol is a relatively weak acid ( pKa​≈10 ) and requires a strong base, such as sodium hydroxide ( NaOH ) or potassium carbonate ( K2​CO3​ ), to be deprotonated into the highly nucleophilic phenoxide anion[1][2].

When using chloroacetic acid as the alkylating agent in an aqueous medium, a critical stoichiometric challenge arises: chloroacetic acid ( pKa​≈2.86 ) is significantly more acidic than phenol. If the reagents are simply mixed with a single equivalent of base, the base will preferentially neutralize the chloroacetic acid, leaving the phenol protonated and non-nucleophilic. Therefore, the protocol requires at least two equivalents of base, and ideally, the independent pre-formation of sodium chloroacetate and sodium phenoxide before coupling[2]. Furthermore, prolonged heating in the presence of excess hydroxide can lead to the hydrolysis of the alkyl halide (forming glycolic acid), which dictates the need for strict temperature control and optimized reaction times[2].

Experimental Workflows and Logic

The choice of reaction conditions depends on the desired final product (free acid vs. ester) and the sensitivity of the substituted phenol. The decision matrix below outlines the logical pathways for both aqueous and organic methodologies.

Workflow and decision matrix for the Williamson ether synthesis of phenoxyacetic acids.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols incorporate visual and chemical self-validation checkpoints.

Protocol A: Conventional Aqueous Synthesis (Free Acid)

This protocol utilizes water as a green solvent and relies on pH-driven solubility changes for product isolation[1][3].

• Preparation of Sodium Phenoxide: In a 250 mL round-bottom flask, dissolve 45 mmol of phenol in 15 mL of a 30% aqueous NaOH solution[2].

  • Self-Validation Checkpoint: Phenol is poorly soluble in water. Complete dissolution into a clear solution visually validates successful deprotonation into sodium phenoxide.

• Preparation of Sodium Chloroacetate: In a separate beaker, dissolve 55 mmol of monochloroacetic acid in 15 mL of deionized water. Cool the mixture in an ice-water bath and carefully add 30% NaOH dropwise until the pH reaches 8–9[1][2].

• Alkylation & Reflux: Add the sodium chloroacetate solution dropwise to the sodium phenoxide flask with constant stirring[1]. Heat the reaction mixture to reflux at approximately 102∘C for 4 to 5 hours[1].

• Isolation via Acidification: Cool the reaction mixture to room temperature. Slowly acidify the solution by adding 2.0 M hydrochloric acid ( HCl ) until the pH drops to 1–2[1].

  • Self-Validation Checkpoint: The sodium salt of phenoxyacetic acid is highly water-soluble, whereas the protonated free acid is not. The sudden formation of a voluminous white precipitate confirms the successful synthesis of the target compound[1].

• Purification: Filter the precipitate under vacuum, wash thoroughly with cold water to remove unreacted phenol and salts, and recrystallize from hot water. The melting point of the dried product should be sharp at 98∘C , confirming high purity[4].

Protocol B: Anhydrous Synthesis (Phenoxyacetic Esters)

For substrates sensitive to aqueous bases, or when the ester derivative is the desired final product, an anhydrous approach utilizing a milder base is preferred[5].

• Deprotonation: Dissolve 1.0 eq of phenol in anhydrous acetone. Add 1.5 eq of finely powdered anhydrous potassium carbonate ( K2​CO3​ ) and stir for 15 minutes at room temperature[5].

• Alkylation: Add 1.2 eq of ethyl bromoacetate dropwise to the mixture[5].

  • Causality: Bromoacetates are more reactive electrophiles than chloroacetates due to bromide being a superior leaving group, allowing for milder reaction conditions and minimizing side reactions.

• Reflux: Heat the mixture to reflux for 3–4 hours[5]. Monitor the progress via Thin Layer Chromatography (TLC).

• Workup: Cool the vessel to room temperature. Dilute the mixture with water to dissolve the inorganic salts and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the ester[5].

Quantitative Data and Optimization

The following table summarizes the expected quantitative parameters and yields across different methodological variations of the Williamson ether synthesis for phenoxyacetic acid derivatives.

Synthesis Method	Reactants	Base / Solvent	Temp (°C)	Time	Expected Yield	Ref
Conventional Aqueous	Phenol, Chloroacetic Acid	NaOH / Water	102∘C	5 hours	65%−82%	[1][3][4]
Anhydrous Esterification	Phenol, Ethyl Bromoacetate	K2​CO3​ / Acetone	Reflux (~ 56∘C )	3–4 hours	>80%	[5]
Microwave-Assisted	4-Nitrophenol, Ethyl Bromoacetate	K2​CO3​ / DMF	80∘C	5–10 mins	>85%	[2][5]
Green Lignin-Catalyzed	Phenol, Chloroacetic Acid	NaOH / Water + Lignin	60−65∘C	20–40 mins	78%−82%	[3]

Troubleshooting Stalled Reactions: If the reaction proceeds too slowly, it is often due to insufficient nucleophilicity of the phenoxide or a low reaction temperature. While increasing the temperature (up to 100∘C for aqueous systems) accelerates the SN​2 kinetics, it also increases the rate of side reactions[2]. Alternatively, transitioning to a microwave-assisted protocol can drastically reduce reaction times from hours to mere minutes by providing highly localized, efficient heating[2][5].

References

• Report 7 Summary of Williamson 1, Scribd,[Link]

• Lignin-Catalyzed Synthesis of Phenoxyacetic Acid: A Green Approach to Functional Molecule Development, Sciforum,[Link]

Sources

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• 3. sciforum.net [sciforum.net]
• 4. scribd.com [scribd.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Quantitative Analysis of 2-(2-Acetyl-4-bromophenoxy)acetic acid

Abstract

This document provides a comprehensive guide to the analytical quantification of 2-(2-Acetyl-4-bromophenoxy)acetic acid, a compound of interest in pharmaceutical development and related research fields. Recognizing the critical need for accurate and reliable measurement of this analyte, we present detailed protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodologies are designed to be robust and are grounded in established principles of analytical chemistry, ensuring data integrity and reproducibility. This guide is intended for researchers, scientists, and drug development professionals seeking to establish validated analytical methods for this compound.

Introduction: The Rationale for Precise Quantification

2-(2-Acetyl-4-bromophenoxy)acetic acid is a molecule with a chemical structure that suggests potential applications in medicinal chemistry and materials science. As with any compound under investigation for pharmaceutical or other regulated uses, the ability to accurately quantify its concentration in various matrices is paramount. Well-developed analytical methods are essential for a multitude of reasons, including ensuring product quality and safety, supporting regulatory submissions, and facilitating batch release and stability testing.[1] The development and validation of these methods are not merely procedural; they are the foundation upon which the reliability of all subsequent data rests.[2][3][4]

This application note details two primary analytical approaches for the quantification of 2-(2-Acetyl-4-bromophenoxy)acetic acid: HPLC-UV, a widely accessible and robust technique, and LC-MS/MS, which offers superior sensitivity and selectivity, making it ideal for trace-level detection.[5] The choice between these methods will depend on the specific requirements of the analysis, such as the sample matrix, the expected concentration range of the analyte, and the available instrumentation.

Physicochemical Properties of 2-(2-Acetyl-4-bromophenoxy)acetic acid

A thorough understanding of the analyte's physicochemical properties is critical for method development.

Property	Value	Source
Molecular Formula	C10H9BrO4	PubChem[6]
Molecular Weight	273.08 g/mol	PubChem[6]
Predicted XlogP	1.9	PubChem[6]
Predicted pKa	3.5 (strongest acidic)	ChemAxon

The presence of a carboxylic acid group indicates that the compound's solubility will be pH-dependent. The predicted XlogP suggests moderate lipophilicity. These characteristics guide the selection of appropriate solvents for sample preparation and the mobile phase for chromatographic separation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse technique in many analytical laboratories due to its reliability and cost-effectiveness. The method separates the analyte from other components in a mixture based on its interaction with a stationary phase, and quantification is achieved by measuring its absorbance of UV light.

Principle of the Method

A liquid sample is injected into a column packed with a solid adsorbent material (the stationary phase). A pressurized liquid (the mobile phase) is pumped through the column, and the sample components are separated based on their differential partitioning between the mobile and stationary phases. For 2-(2-Acetyl-4-bromophenoxy)acetic acid, a reversed-phase C18 column is proposed, where the nonpolar stationary phase will retain the moderately lipophilic analyte. An acidic mobile phase will ensure the carboxylic acid group remains protonated, leading to better retention and peak shape.

Experimental Protocol

3.2.1. Materials and Reagents

• 2-(2-Acetyl-4-bromophenoxy)acetic acid reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC or ultrapure grade)

• Formic acid (or Phosphoric acid for non-MS compatible methods)[7][8]

• 0.45 µm syringe filters

3.2.2. Standard and Sample Preparation

Standard Preparation:

• Prepare a stock solution of 2-(2-Acetyl-4-bromophenoxy)acetic acid at 1 mg/mL in methanol.

• Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (from a solid matrix):

• Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

• Add 5 mL of methanol and sonicate for 10 minutes to dissolve the analyte.

• Bring the flask to volume with methanol and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

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• 8. 4-Bromophenylacetic acid | SIELC Technologies [sielc.com]

High-Throughput Screening Assays for 2-(2-Acetyl-4-bromophenoxy)acetic Acid Derivatives: Targeting PPARγ for Metabolic Disorders

Pharmacophore Rationale: Why 2-(2-Acetyl-4-bromophenoxy)acetic Acid?

In the pursuit of novel therapeutics for metabolic syndrome and type 2 diabetes, the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) remains a highly validated, yet challenging, nuclear receptor target. Full agonists, such as thiazolidinediones (TZDs), achieve robust insulin sensitization but are encumbered by adverse effects like fluid retention and osteopenia. Consequently, the field has shifted toward discovering selective PPAR modulators (SPPARMs) or partial agonists[1].

2-(2-Acetyl-4-bromophenoxy)acetic acid (ABPAA) serves as an ideal synthetic scaffold for SPPARM development due to its precise structural complementarity with the PPARγ Ligand Binding Domain (LBD)[2][3]:

• Acetic Acid Headgroup: Acts as the critical polar anchor. It mimics endogenous fatty acids, forming a vital hydrogen-bond network with the AF-2 helix residues (Tyr473, His323, His449) to stabilize the active receptor conformation.

• 4-Bromo Substitution: The heavy halogen atom projects deep into the hydrophobic pocket of the LBD, driving binding affinity through favorable halogen bonding and van der Waals interactions.

• 2-Acetyl Moiety: This functional group acts as a rigidifying element and a hydrogen bond acceptor. Crucially, it alters the binding trajectory compared to TZDs, preventing the over-stabilization of Helix 12, which is the mechanistic basis for achieving partial agonism and mitigating side effects[1].

To effectively screen libraries derived from the ABPAA scaffold, we must deploy a two-tiered High-Throughput Screening (HTS) strategy: a highly sensitive biochemical assay to confirm direct target engagement, followed by a cell-based functional assay to validate membrane permeability and physiological efficacy.

Biochemical HTS: TR-FRET Competitive Binding Assay

The Causality of Assay Selection

When screening aromatic ketones and halogenated compounds like ABPAA derivatives, intrinsic compound autofluorescence and inner-filter effects frequently cause false positives in standard fluorescence polarization (FP) or conventional FRET assays.

To circumvent this, we utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) [4]. By employing a long-lifetime lanthanide donor (Terbium, Tb), we introduce a microsecond delay (50–100 µs) between the excitation flash and signal integration. This delay allows all short-lived background autofluorescence from the ABPAA compounds to decay completely before the FRET signal is measured, ensuring exceptional assay robustness and a high signal-to-background ratio[5][6].

Fig 1: TR-FRET competitive binding mechanism for ABPAA at the PPARγ Ligand Binding Domain.

Self-Validating Protocol: 384-Well Format

This protocol utilizes a homogenous "mix-and-read" format, eliminating wash steps and reducing well-to-well variability[7][8].

• Compound Plating: Use an acoustic liquid handler (e.g., Echo 550) to dispense 200 nL of ABPAA derivatives (in 100% DMSO) into a low-volume 384-well black microplate. Include Rosiglitazone as a positive control (full displacement) and pure DMSO as a negative control (zero displacement).

• Reagent Preparation: Prepare a master mix in TR-FRET Coregulator Buffer containing 5 mM DTT. The mix must yield a final well concentration of:

  • 5 nM GST-tagged human PPARγ-LBD

  • 5 nM Terbium-labeled anti-GST antibody

  • 5 nM Fluorescent Pan-PPAR Tracer (Acceptor)

• Assay Initiation: Dispense 20 µL of the master mix into all wells using a bulk reagent dispenser. The final DMSO concentration must be maintained strictly at 1% to prevent LBD denaturation.

• Incubation: Centrifuge the plate at 1000 x g for 1 minute. Incubate in the dark at room temperature (22°C) for exactly 60 minutes to reach binding equilibrium.

• Ratiometric Readout: Read the plate on a TR-FRET compatible multi-mode reader (e.g., PHERAstar)[8].

  • Excitation: 340 nm (Xenon flash lamp or laser).

  • Delay Time: 100 µs.

  • Integration Time: 200 µs.

  • Emission: Measure simultaneously at 490 nm (Tb donor) and 520 nm (Tracer acceptor).

• Data Validation: Calculate the Emission Ratio ( 520nm/490nm ). The assay is self-validating if the calculated Z'-factor between the DMSO control and Rosiglitazone control is ≥0.6 .

Cell-Based HTS: PPRE-Luciferase Reporter Assay

The Causality of Assay Selection

While the TR-FRET assay confirms biochemical affinity, it cannot predict cellular behavior. The carboxylic acid moiety of ABPAA is ionized at physiological pH, which can severely restrict passive diffusion across the hydrophobic lipid bilayer. Furthermore, we must confirm whether the compound acts as an agonist, partial agonist, or antagonist in a living system. A cell-based Peroxisome Proliferator Response Element (PPRE) reporter gene assay addresses both permeability and functional efficacy simultaneously.

Fig 2: Standardized High-Throughput Screening workflow for ABPAA derivative libraries.

Self-Validating Protocol: 384-Well Format

• Cell Preparation: Maintain HEK293T cells in DMEM supplemented with 10% charcoal-stripped FBS (to remove endogenous lipidic PPAR ligands).

• Batch Transfection: 24 hours prior to the assay, transiently co-transfect the cells in bulk with a 3xPPRE-Luciferase reporter plasmid and a pcDNA3.1-PPARγ expression vector using a lipid-based transfection reagent.

• Cell Seeding: Harvest and resuspend the transfected cells. Dispense 10,000 cells/well (in 20 µL) into white, opaque 384-well tissue culture plates. Incubate for 4 hours at 37°C, 5% CO₂ to allow cellular adherence.

• Compound Addition: Pin-transfer or acoustically dispense ABPAA derivatives to achieve a final concentration range of 10 µM to 1 nM. The final DMSO concentration must not exceed 0.5% to avoid cellular toxicity.

• Incubation: Return plates to the incubator for 18–24 hours to allow for target engagement, gene transcription, and luciferase translation.

• Luminescence Readout: Equilibrate plates to room temperature for 15 minutes. Add 20 µL of a homogeneous ATP-dependent luciferase detection reagent (e.g., ONE-Glo) to lyse the cells and initiate the luminescent reaction. Read total luminescence after 5 minutes.

• Data Validation: Calculate the Fold Activation relative to the DMSO vehicle control. A valid assay requires a Z'-factor ≥0.5 and a signal-to-background ratio ≥10 .

Quantitative Data Summary & Quality Control

To benchmark the ABPAA scaffold against industry standards, all quantitative HTS metrics must be rigorously tracked. The table below summarizes the expected validation parameters for evaluating ABPAA derivatives compared to the full agonist Rosiglitazone.

Assay Metric	TR-FRET Biochemical Assay (Binding)	PPRE-Luciferase Cell Assay (Function)
Microplate Format	384-well Low Volume Black	384-well Opaque White
Readout Technology	Ratiometric Fluorescence (520/490 nm)	Glow Luminescence
Target Z'-Factor	0.75−0.85	0.65−0.75
Signal-to-Background (S/B)	>5.0	>10.0
DMSO Tolerance	Up to 2.0%	Up to 0.5%
ABPAA Base Scaffold Activity	(Displacement)	(Partial Activation)
Rosiglitazone (Control)	IC50​≈45 nM	EC50​≈18 nM (Full Activation)

Note: The rightward shift in potency between the biochemical and cell-based assays for ABPAA highlights the permeability barrier imposed by the free acetic acid moiety, directing future medicinal chemistry efforts toward ester prodrugs or bioisosteric replacements.

References

• . The Scientist. 2.. Scientific Reports, 2019; 9(1):5434. 3.. ChemMedChem, 2007; 2(5):641-54. 4.. European Journal of Medicinal Chemistry, 2026. 5.. Creative BioMart. 6.. ThermoFisher Scientific. 7.. Journal of Receptors and Signal Transduction, 2010.

• . BMG LABTECH.

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The Strategic Utility of 2-(2-Acetyl-4-bromophenoxy)acetic Acid in Heterocyclic Synthesis: An Application &amp; Protocol Guide

Introduction: Unveiling the Potential of a Versatile Building Block

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 2-(2-Acetyl-4-bromophenoxy)acetic acid emerges as a highly valuable and versatile building block, uniquely pre-functionalized for the synthesis of substituted benzofurans. This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the practical application of this compound, with a primary focus on its conversion to the medicinally relevant 5-bromo-3-methylbenzofuran scaffold.

The intrinsic value of 2-(2-acetyl-4-bromophenoxy)acetic acid lies in the juxtaposition of its functional groups. The phenoxyacetic acid moiety provides a reactive handle for intramolecular cyclization, while the ortho-acetyl group serves as the key electrophilic partner. The strategic placement of a bromine atom on the aromatic ring offers a valuable site for further synthetic diversification through a myriad of cross-coupling reactions. This guide will elucidate the core transformation of this building block and explore the downstream applications of its derived products, thereby showcasing its significant potential in the synthesis of novel chemical entities.

Core Application: Synthesis of 5-Bromo-3-methylbenzofuran-2-carboxylic acid via Intramolecular Cyclization

The primary and most powerful application of 2-(2-acetyl-4-bromophenoxy)acetic acid is its role as a precursor to 5-bromo-3-methylbenzofuran-2-carboxylic acid. This transformation is achieved through a base-promoted intramolecular cyclization, a reaction that shares mechanistic features with the classical Perkin reaction.[1][2] The reaction proceeds via the formation of an enolate from the acetic acid side chain, which then undergoes an intramolecular nucleophilic attack on the ortho-acetyl carbonyl group. Subsequent dehydration and aromatization lead to the formation of the stable benzofuran ring system.

A similar transformation has been reported for the nitro-analogue of the title compound, highlighting the general applicability of this synthetic strategy.[1] The resulting 5-bromo-3-methylbenzofuran-2-carboxylic acid is a valuable intermediate in its own right, poised for further synthetic manipulation.

Experimental Protocol: Synthesis of 5-Bromo-3-methylbenzofuran-2-carboxylic acid

This protocol provides a detailed, step-by-step methodology for the intramolecular cyclization of 2-(2-acetyl-4-bromophenoxy)acetic acid.

Materials:

• 2-(2-Acetyl-4-bromophenoxy)acetic acid

• Acetic anhydride

• Anhydrous sodium acetate (or other suitable base, e.g., triethylamine, potassium carbonate)

• Toluene (or other suitable high-boiling solvent)

• Hydrochloric acid (2 M)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(2-acetyl-4-bromophenoxy)acetic acid (1 equivalent).

• Addition of Reagents: Add anhydrous sodium acetate (3 equivalents) and acetic anhydride (5-10 equivalents).

• Reaction Execution: Heat the reaction mixture to reflux (typically 140-150 °C) and maintain for 3-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into ice-cold water to quench the excess acetic anhydride.

  • Acidify the aqueous mixture with 2 M hydrochloric acid to a pH of approximately 2 to precipitate the product.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to afford pure 5-bromo-3-methyl-1-benzofuran-2-carboxylic acid.[3]

Data Summary Table:

Parameter	Value/Condition	Rationale
Starting Material	2-(2-Acetyl-4-bromophenoxy)acetic acid	Provides the necessary functionalities for intramolecular cyclization.
Base	Anhydrous Sodium Acetate	Acts as a catalyst to facilitate the formation of the enolate intermediate required for the intramolecular attack.[2][4] Other bases like triethylamine can also be used.
Solvent/Reagent	Acetic Anhydride	Serves as both the solvent and a dehydrating agent to drive the reaction towards the formation of the benzofuran ring.[4]
Temperature	140-150 °C (Reflux)	Provides the necessary thermal energy to overcome the activation barrier for the cyclization and dehydration steps.
Reaction Time	3-5 hours	Sufficient time for the reaction to proceed to completion, which should be monitored by TLC.
Product	5-Bromo-3-methyl-1-benzofuran-2-carboxylic acid	The thermodynamically stable aromatic heterocyclic product.[3]

Diagram of the Reaction Workflow:

Caption: Potential synthetic transformations of the benzofuran product.

Conclusion: A Valuable Asset in Synthetic and Medicinal Chemistry

2-(2-Acetyl-4-bromophenoxy)acetic acid stands as a testament to the power of strategic molecular design. Its inherent functionalities provide a direct and efficient route to the valuable 5-bromo-3-methylbenzofuran scaffold. The protocols and applications detailed in this guide are intended to empower researchers to harness the full potential of this building block. The straightforward cyclization to a functionalized benzofuran, coupled with the numerous possibilities for downstream modification, establishes 2-(2-acetyl-4-bromophenoxy)acetic acid as a key player in the synthesis of novel heterocyclic compounds for drug discovery and materials science. The exploration of its reactivity is sure to lead to the development of new and innovative molecular entities with significant scientific and therapeutic impact.

References

• Perkin, W. H. On the hydride of aceto-salicyl. J. Chem. Soc.23, 368-371 (1870).

• PrepChem.com. Synthesis of (c) 5-Bromo-2,3-dihydro-3,3-dimethylbenzofuran-2-one (II). [Link]

• Wikipedia. Perkin rearrangement. [Link]

• A novel base-promoted intramolecular cyclization approach for the synthesis of benzofurans, benzothiophenes and indoles.
• Loiodice, F. et al. CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. HETEROCYCLES81, 2865-2874 (2010).
• Asif, M.
• Sinha, A. et al. Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review.
• Kishor, M. Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research9, 210-220 (2017).
• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its deriv
• SATHEE. Chemistry Perkin Reaction Mechanism.
• Al-Tel, T. H. et al. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PMC (2022).
• The Properties And The Use Of Substituted Benzofuroxans In Pharmaceutical And Medicinal Chemistry: A Comprehensive Review. | Request PDF.
• CymitQuimica. CAS 33118-85-3: 5-bromo-3-methyl-1-benzofuran.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies | ACS Omega.
• A Concise Introduction of Perkin Reaction. Longdom Publishing.
• Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives.
• Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Semantic Scholar.
• Transition-metal-free decarbonylation–oxidation of 3-arylbenzofuran-2(3H)-ones: access to 2-hydroxybenzophenones. Beilstein Journals.
• Tandem addition/cyclization for synthesis of 2-aroyl benzofurans and 2-aroyl indoles by carbopalladation of nitriles. Royal Society of Chemistry.
• Physics Wallah.
• The aldol stage of the Perkin reaction. Journal of the Chemical Society B: Physical Organic.
• Czarnomysy, R. et al. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. PMC (2019).
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• Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. PMC.
• The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Deriv
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• Google Patents.
• Synthesis of indoles, benzofurans, and related heterocycles via an acetylene-activated SNAr/intramolecular cyclization cascade sequence in water or DMSO. Royal Society of Chemistry.
• Chemistry Learner. Perkin Reaction: Definition, Examples, and Mechanism.
• Organic Chemistry Portal. Benzofuran synthesis.
• BioCrick. Benzofuran-2-carboxylic acid | CAS:496-41-3 | High Purity | Manufacturer.
• Google Patents.
• A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN.
• Chemistry Stack Exchange. Mechanism for synthesis of benzofuran.
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• WuXi RCS.
• Synthesis and oxidant properties of novel (5-bromobenzofuran-2-yl) (3-methyl-3-mesitylcyclobutyl)ketonethiosemicarbazone.
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• 4-Methoxy-2-(2-formylphenoxy)acetic acid cyclization mechanism.

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Experimental protocol for testing anti-inflammatory effects of novel compounds

Topic: Experimental Protocol for Testing Anti-inflammatory Effects of Novel Compounds Audience: Researchers, scientists, and drug development professionals.

Introduction: A Strategic Approach to Anti-Inflammatory Drug Discovery

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense and tissue repair, yet its dysregulation underpins a vast array of chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis.[1] The development of novel anti-inflammatory therapeutics is a critical goal in modern medicine. This process, however, is not a single experiment but a carefully orchestrated campaign. It requires a multi-tiered screening strategy that progresses from broad, high-throughput in vitro assays to more complex and physiologically relevant in vivo models.[2][3]

This guide provides a comprehensive, field-proven framework for the preclinical evaluation of novel compounds for anti-inflammatory activity. As a senior application scientist, the emphasis here is not just on the "how" but the "why"—explaining the scientific rationale behind each step and ensuring that the entire workflow constitutes a self-validating system. We will move logically from establishing a compound's basic cellular safety to elucidating its mechanism of action and confirming its efficacy in a living organism.

The Anti-Inflammatory Screening Cascade

A successful screening program efficiently filters a large number of candidates to identify a few promising leads. This is achieved through a phased approach, where each phase increases in complexity and physiological relevance, weeding out unsuitable compounds at each step.

Caption: The Anti-inflammatory Drug Discovery Workflow.

Part A: In Vitro Screening Cascade

The initial phase of screening is performed in vitro, using cell-based and biochemical assays. These methods are cost-effective, rapid, and suitable for high-throughput screening, allowing for the initial assessment of a large number of compounds.[1]

Step 1: Foundational Cytotoxicity Assessment

Rationale: Before evaluating a compound's anti-inflammatory efficacy, it is imperative to determine its effect on cell viability. A compound that simply kills the inflammatory cells might appear to be anti-inflammatory by reducing cytokine output, but this is a false positive due to toxicity. The MTT assay is a standard, reliable colorimetric method for assessing metabolic activity as a proxy for cell viability.[4][5][6] It relies on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.[7]

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cells (e.g., RAW 264.7 murine macrophages) into a 96-well plate at a pre-optimized density (typically 1x10⁴ to 5x10⁴ cells/well) in 100 µL of complete culture medium.[7] Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the novel compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a "vehicle control" (medium with the compound's solvent, e.g., 0.1% DMSO) and a "no-cell" blank control. Incubate for the desired period (e.g., 24 hours).

• MTT Incubation: Add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well.[7] Incubate for 4 hours at 37°C, allowing formazan crystals to form.[4]

• Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[4][7] A reference wavelength of 630 nm can be used to subtract background noise.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  % Viability = (Abs_Sample - Abs_Blank) / (Abs_Vehicle - Abs_Blank) * 100

Data Presentation: Cytotoxicity Profile

The results are typically used to calculate the 50% cytotoxic concentration (CC50), the concentration at which the compound reduces cell viability by 50%. Subsequent anti-inflammatory assays should be conducted at non-toxic concentrations (e.g., below the CC20).

Compound	Solvent	Cell Line	Incubation Time (h)	CC50 (µM)
Novel Compound X	DMSO	RAW 264.7	24	>100
Positive Control (Doxorubicin)	DMSO	RAW 264.7	24	1.5

Step 2: Primary Screening - Inhibition of Inflammatory Mediators

Rationale: The hallmark of an inflammatory response is the production of signaling molecules called cytokines. Macrophages, when activated by stimuli like Lipopolysaccharide (LPS), a component of bacterial cell walls, produce large amounts of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[8] This assay serves as a robust primary screen to identify compounds that can suppress this key inflammatory event.

Protocol: LPS-Induced Cytokine Release in Macrophages

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate as described for the MTT assay. After 24 hours, pre-treat the cells for 1 hour with various non-toxic concentrations of the novel compound or a positive control (e.g., Dexamethasone, 1 µM).

• Inflammatory Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL to induce an inflammatory response.[9] Do not add LPS to the negative control wells.

• Incubation: Incubate the plate for a defined period (e.g., 6 hours for TNF-α, 24 hours for IL-6) at 37°C with 5% CO₂.

• Supernatant Collection: Centrifuge the plate briefly to pellet any floating cells. Carefully collect the cell culture supernatant, which now contains the secreted cytokines.

• Cytokine Quantification (ELISA): Measure the concentration of TNF-α and IL-6 in the supernatant using commercial Enzyme-Linked Immunosorbent Assay (ELISA) kits.[10][11] Follow the manufacturer's protocol precisely.[9] The ELISA method provides high sensitivity and specificity for quantifying a single protein.[12][13]

• Data Analysis: Calculate the percentage inhibition of cytokine production for each compound concentration relative to the LPS-stimulated vehicle control.

  % Inhibition = 100 - [(Cytokine_Sample - Cytokine_Unstimulated) / (Cytokine_LPS - Cytokine_Unstimulated) * 100]

Step 3: Mechanistic Elucidation

Compounds that show significant activity in the primary screen ("hits") are advanced to mechanistic studies to understand their mode of action. This is crucial for lead optimization and differentiating a novel compound from existing drugs.

A. Cyclooxygenase (COX) Enzyme Inhibition

Rationale: Many widely used non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting COX enzymes (COX-1 and COX-2), which are responsible for producing pro-inflammatory prostaglandins.[14] This assay determines if a novel compound shares this mechanism. It is important to test against both isoforms, as selective COX-2 inhibition is often a desirable therapeutic profile to reduce gastrointestinal side effects associated with COX-1 inhibition.[15]

• Reagent Preparation: Prepare solutions of purified human recombinant COX-2 enzyme, a fluorometric probe (e.g., Amplex Red), arachidonic acid (the substrate), and the test compound at various concentrations.[9][15]

• Enzyme/Inhibitor Pre-incubation: In a 96-well black plate, add assay buffer, the COX-2 enzyme, and the test compound (or a positive control like Celecoxib).[9] Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.[9]

• Reaction Initiation: Initiate the enzymatic reaction by adding a solution containing arachidonic acid and the fluorometric probe.[9]

• Kinetic Measurement: Immediately measure the fluorescence intensity (e.g., Ex/Em = 535/587 nm) over time (e.g., 5-10 minutes) using a microplate reader.[16] The rate of increase in fluorescence is proportional to COX-2 activity.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the percent inhibition relative to the vehicle control and plot the results to calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

B. NF-κB Signaling Pathway Analysis

Rationale: The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response.[17] In resting cells, it is held inactive in the cytoplasm. Upon stimulation by LPS or TNF-α, a signaling cascade is initiated that leads to the translocation of NF-κB into the nucleus, where it drives the expression of numerous pro-inflammatory genes, including TNF-α, IL-6, and COX-2.[17][18] Assessing the inhibition of NF-κB activation is a key mechanistic assay.

Caption: The LPS-induced NF-κB Signaling Pathway.

• Cell Culture: Seed cells (e.g., RAW 264.7) on glass coverslips in a 24-well plate.

• Treatment and Stimulation: Pre-treat cells with the novel compound for 1 hour, followed by stimulation with LPS (1 µg/mL) for 1 hour.

• Fix and Permeabilize: Wash cells with PBS, fix with 4% paraformaldehyde, and permeabilize with 0.1% Triton X-100.

• Immunostaining: Block non-specific binding, then incubate with a primary antibody against an NF-κB subunit (e.g., p65). After washing, incubate with a fluorescently-labeled secondary antibody. Counterstain the nuclei with DAPI.

• Imaging: Mount the coverslips on slides and visualize using a fluorescence microscope. In unstimulated cells, p65 fluorescence will be in the cytoplasm. In LPS-stimulated cells, it will be concentrated in the nucleus. An effective compound will prevent this translocation.

C. Inflammatory Gene Expression

Rationale: To confirm that the observed reduction in protein (cytokine) levels is due to an effect at the genetic level, quantitative real-time PCR (qPCR) is used.[19][20] This highly sensitive technique measures the amount of specific messenger RNA (mRNA) transcripts, providing evidence that the compound inhibits the transcription of pro-inflammatory genes.

• Cell Treatment and RNA Extraction: Treat cells in a 6-well plate with the compound and/or LPS as in the cytokine release assay. After incubation (e.g., 4-6 hours), lyse the cells and extract total RNA using a commercial kit (e.g., with TRIzol reagent).[20]

• cDNA Synthesis: Reverse transcribe a standardized amount of RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.[20]

• qPCR Reaction: Set up the qPCR reaction in a 96-well PCR plate. Each reaction should contain cDNA template, SYBR Green Master Mix, and specific primers for target genes (e.g., Tnf, Il6, Ptgs2 for COX-2) and a housekeeping gene for normalization (e.g., Gapdh or Actb).[19][21]

• Data Analysis: Run the reaction in a real-time PCR cycler. The instrument measures the fluorescence at each cycle. The cycle threshold (Ct) value is used to determine the initial amount of transcript. Calculate the relative gene expression using the ΔΔCt method.[21]

Part B: In Vivo Validation Models

After a compound has demonstrated promising activity and a potential mechanism in vitro, it must be tested in a living organism to assess its efficacy, pharmacokinetics, and safety profile.[2]

Model 1: Acute Localized Inflammation - Carrageenan-Induced Paw Edema

Rationale: This is a classic, highly reproducible, and widely used model for screening acute anti-inflammatory activity.[22] The injection of carrageenan, a seaweed-derived polysaccharide, into the paw of a rodent induces a biphasic inflammatory response characterized by swelling (edema).[22] This model is particularly useful for evaluating compounds that inhibit mediators like prostaglandins, making it sensitive to NSAIDs.[23][24]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Models in vivo and in vitro for the study of acute and chronic inflammatory activity: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. blog.quartzy.com [blog.quartzy.com]
• 5. researchhub.com [researchhub.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 8. meliordiscovery.com [meliordiscovery.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Cytokine analysis - ELISA / CBA [sanquin.org]
• 11. Inflammation and Cytokine Storm ELISA Kits and Multiplex Immunoassays | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. ELISA AND MULTIPLEX TECHNOLOGIES FOR CYTOKINE MEASUREMENT IN INFLAMMATION AND AGING RESEARCH - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. assaygenie.com [assaygenie.com]
• 17. Development of a sensitive multi-well colorimetric assay for active NFκB - PMC [pmc.ncbi.nlm.nih.gov]
• 18. anygenes.com [anygenes.com]
• 19. content.protocols.io [content.protocols.io]
• 20. protocols.io [protocols.io]
• 21. bio-protocol.org [bio-protocol.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
• 24. inotiv.com [inotiv.com]

Application Note: Purification of 2-(2-Acetyl-4-bromophenoxy)acetic Acid via Modified Silica Gel Column Chromatography

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide an authoritative, self-validating protocol for the isolation and purification of 2-(2-Acetyl-4-bromophenoxy)acetic acid, overcoming the inherent chromatographic challenges of highly polar, ionizable organic acids.

Introduction & Physicochemical Profiling

The compound 2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS: 34849-51-9) is a versatile building block in medicinal chemistry, featuring a unique combination of an aryl bromide for cross-coupling, a ketone for nucleophilic addition, and a carboxylic acid for amidation or esterification [1].

However, its purification by standard normal-phase silica gel chromatography is notoriously difficult. The free carboxylic acid group acts as both a strong hydrogen bond donor and acceptor. On bare silica gel, this leads to secondary interactions with surface silanol groups and partial ionization into the carboxylate form. The result is severe chromatographic "streaking" or "tailing," which causes poor resolution, co-elution with impurities, and low isolated yields.

Table 1: Physicochemical Properties

Property	Value
Compound Name	2-(2-Acetyl-4-bromophenoxy)acetic acid
CAS Registry Number	34849-51-9
Molecular Formula	C10H9BrO4
Molecular Weight	273.08 g/mol
Key Functional Groups	Carboxylic acid, Aryl bromide, Ketone, Ether
Chromatographic Challenge	High polarity, hydrogen bonding, ionization

Mechanistic Rationale: The Acidic Modifier Strategy

Expertise & Causality: To force the carboxylic acid to elute as a tight, symmetrical band, we must suppress its ionization and competitively block the active silanol sites on the stationary phase. This is achieved by introducing a volatile acidic modifier—typically 1% v/v glacial acetic acid (AcOH) or formic acid—into the organic mobile phase (e.g., Hexane/Ethyl Acetate) [2].

By lowering the localized pH of the eluent, the equilibrium of the target molecule is driven entirely toward the neutral, protonated state ( −COOH ). Simultaneously, the abundant acetic acid molecules competitively hydrogen-bond with the silica's −SiOH groups, preventing the target molecule from adhering too strongly to the column matrix.

Experimental Protocol: A Self-Validating System

This protocol is designed with built-in validation checkpoints to ensure successful purification.

Step 1: Parallel TLC Optimization (Validation Checkpoint)

Do not proceed to the column without validating the solvent system.

• Prepare two identical silica gel TLC plates spotted with the crude mixture.

• Develop Plate A in a standard solvent (e.g., 50:50 Hexane:Ethyl Acetate).

• Develop Plate B in the modified solvent (50:50 Hexane:Ethyl Acetate + 1% v/v glacial acetic acid).

• Observation: Plate A will exhibit a "comet" streak from the baseline. Plate B should resolve the target acid into a discrete, circular spot. Adjust the Hexane:EtOAc ratio in the modified solvent until the target spot reaches an Rf​ of 0.25 – 0.30 .

Step 2: Column Packing (Slurry Method)

• Prepare the mobile phase based on the optimized ratio from Step 1, ensuring it contains 1% AcOH.

• Slurry Silica Gel 60 (230–400 mesh) in the modified mobile phase.

• Pour the slurry into the column, tapping the sides to ensure uniform packing without channeling.

• Crucial: Run at least two column volumes of the acidic mobile phase through the bed before loading. This pre-equilibrates the silica, neutralizing the active silanol sites in advance.

Step 3: Sample Loading (Dry Loading Technique)

Because 2-(2-Acetyl-4-bromophenoxy)acetic acid has poor solubility in non-polar solvents, wet loading often fails and causes band broadening.

• Dissolve the crude mixture in a minimal volume of a volatile, polar solvent (e.g., Acetone or Tetrahydrofuran).

• Add dry silica gel (approximately 3 times the mass of the crude material) to the flask.

• Evaporate the mixture to complete dryness on a rotary evaporator until a free-flowing powder is achieved.

• Carefully load this powder evenly onto the flat surface of the pre-packed column bed. Top with a protective layer of clean sand.

Step 4: Elution and Fraction Collection

• Elute the column isocratically using the optimized acidic mobile phase.

• Collect fractions in standard test tubes.

• Monitor the fractions by TLC (using the 1% AcOH modified solvent). The target compound will elute as a concentrated, sharp band.

Step 5: Isolation and Azeotropic Acid Removal

• Pool the fractions containing the pure product into a round-bottom flask.

• Concentrate under reduced pressure using a rotary evaporator.

• Self-Validation (Odor Check): Acetic acid has a high boiling point (118 °C) and will leave a residual vinegar odor. To remove it completely, add 10–20 mL of Toluene to the flask and co-evaporate. Toluene forms a low-boiling azeotrope with acetic acid. Repeat this 2–3 times until the resulting white/off-white solid is completely odorless.

• Dry the purified 2-(2-Acetyl-4-bromophenoxy)acetic acid under high vacuum for 12 hours.

Workflow Visualization

Workflow for purifying 2-(2-Acetyl-4-bromophenoxy)acetic acid via silica gel chromatography.

Troubleshooting Guide

Table 2: Common Deviations and Corrective Actions

Observation	Root Cause	Corrective Action
Product streaks on column despite modifier	Insufficient acid modifier or degraded/basic silica gel.	Increase AcOH concentration to 2% v/v. Ensure the column was properly pre-equilibrated.
Poor solubility during wet loading	High polarity and crystalline nature of the target molecule.	Abandon wet loading; switch exclusively to the dry loading method using silica gel.
Residual acetic acid smell in final product	High boiling point of acetic acid preventing removal under standard vacuum.	Co-evaporate with toluene (azeotropic removal) 2-3 times before final high-vacuum drying.
Co-elution with non-polar impurities	Initial solvent polarity is too high, causing the acid to elute with the solvent front.	Begin elution with a lower EtOAc ratio (e.g., 80:20 Hexane:EtOAc + 1% AcOH), then run a step gradient.

References

• Accela ChemBio. "Product Category: 2-(2-Acetyl-4-bromophenoxy)acetic Acid (CAS: 34849-51-9)". AccelaChem. Available at:[Link]

• Zask, A., et al. "Synthesis and Antimitotic/Cytotoxic Activity of Hemiasterlin Analogues." Journal of Medicinal Chemistry, American Chemical Society. Available at:[Link]

Application Note: GC-MS Analysis of 2-(2-Acetyl-4-bromophenoxy)acetic Acid and Related Phenoxy Herbicides

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Chemical Context and Analytical Challenges

2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS: 34849-51-9) is a complex halogenated phenoxyacetic acid derivative. Structurally, it features a highly polar carboxylic acid moiety (-COOH), a bromine atom that provides distinct isotopic signatures, and an ortho-acetyl group that introduces steric hindrance.

Direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis of free phenoxyacetic acids is fundamentally flawed. The active hydrogen of the carboxyl group forms strong intermolecular hydrogen bonds, drastically reducing vapor pressure. Furthermore, the acidic proton interacts irreversibly with active silanol groups (Si-OH) on fused-silica capillary columns and glass liners. This interaction causes severe peak tailing, loss of sensitivity, and thermal decarboxylation at standard injection port temperatures (250°C).

Therefore, replacing the active acidic proton with a less polar functional group via chemical derivatization is an absolute prerequisite for robust, reproducible GC-MS workflows, as established in foundational methodologies like.

Causality in Derivatization Strategies

To achieve volatility and thermal stability, the choice of derivatization reagent must be tailored to the specific structural challenges of the analyte.

• Silylation (BSTFA + 1% TMCS): This pathway replaces the acidic proton with a trimethylsilyl (TMS) group. The addition of 1% Trimethylchlorosilane (TMCS) is not arbitrary; TMCS acts as a critical Lewis acid catalyst, increasing the electrophilicity of the silylating reagent. This is essential for 2-(2-Acetyl-4-bromophenoxy)acetic acid, where the bulky ortho-acetyl group restricts reagent access to the carboxylate site .

• Methylation (BF3/Methanol): Converts the acid to a methyl ester. While diazomethane is traditionally cited, its explosive nature makes acid-catalyzed esterification with Boron trifluoride (BF3) a safer, highly reproducible alternative that yields exceptionally stable derivatives.

• Pentafluorobenzylation (PFBBr): Attaches a heavy, highly electronegative pentafluorobenzyl group. This strategy is specifically chosen when utilizing Electron Capture Negative Ionization (ECNI) MS, which can drop the limit of detection (LOD) into the low parts-per-trillion (ppt) range .

Chemical derivatization pathways converting polar phenoxyacetic acids into volatile esters.

Self-Validating Experimental Protocols

Trustworthiness and System Validation: Every protocol below operates as a self-validating system. An isotopically labeled internal standard (e.g., 13C6​ -2,4-D) must be spiked into the sample prior to extraction. Because it undergoes the exact same extraction and derivatization kinetics, it inherently corrects for incomplete derivatization or matrix-induced ion suppression. If the internal standard recovery drops below 70%, the system automatically flags the sample for re-extraction, preventing false negatives.

Protocol A: Silylation with BSTFA/TMCS (Optimized for Speed & EI-MS)

• Sample Drying: Transfer 1.0 mL of the extracted sample (in ethyl acetate) to a 2 mL glass autosampler vial. Evaporate to complete dryness under a gentle stream of ultra-high-purity (UHP) nitrogen at 40°C.

  • Causality: Even trace moisture (<0.1%) will hydrolyze the BSTFA reagent and the resulting TMS ester back to the free acid, ruining the analysis.

• Reagent Addition: Add 100 µL of anhydrous pyridine (acts as an acid scavenger and solvent) and 100 µL of BSTFA containing 1% TMCS.

• Reaction: Cap the vial tightly with a PTFE-lined septum and incubate at 60°C for 30 minutes.

  • Causality: Heat drives the endothermic silylation reaction to completion, overcoming the steric hindrance of the ortho-acetyl group.

• Analysis: Allow the vial to cool to room temperature. Inject 1 µL directly into the GC-MS.

Protocol B: Methylation with BF3/Methanol (Optimized for High Stability)

• Preparation: Evaporate the sample extract to dryness in a heavy-walled glass reaction vial.

• Derivatization: Add 0.5 mL of 14% BF3 in methanol. Seal tightly and heat at 80°C for 60 minutes.

• Quenching & Extraction: Cool to room temperature. Add 1.0 mL of organic-free reagent water to quench the reaction. Add 1.0 mL of pesticide-grade hexane.

• Phase Separation: Vortex for 1 minute. The stable methyl ester partitions into the upper hexane layer. Transfer the hexane layer to a vial containing anhydrous sodium sulfate (to remove residual water) prior to GC-MS analysis.

Experimental workflow for the extraction and GC-MS analysis of phenoxyacetic acids.

Quantitative Data and Instrumental Parameters

Mass Spectrometric Identification (Expert Insight)

The presence of the bromine atom in 2-(2-Acetyl-4-bromophenoxy)acetic acid yields a distinct 1:1 isotopic doublet ( M+ and M+2 ) in the mass spectrum, which is highly diagnostic for identifying this specific compound amidst complex matrix backgrounds. Furthermore, the ortho-acetyl group ( −COCH3​ ) undergoes α -cleavage in EI-MS, leading to a characteristic loss of a methyl radical [M−15]+ , which must be carefully differentiated from the standard [M−15]+ loss typical of trimethylsilyl groups.

Table 1: Optimized GC-MS Operating Parameters

Parameter	Setting / Condition
GC Column	DB-5MS or HP-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas	Ultra-High Purity Helium, Constant Flow at 1.0 mL/min
Injection Mode	Splitless (1 µL injection volume), Purge valve on at 1.0 min
Inlet Temperature	250°C
Oven Program	80°C (hold 1 min) → 10°C/min to 280°C (hold 5 min)
MS Transfer Line	280°C
Ion Source / Energy	Electron Ionization (EI), 70 eV, Source Temp: 230°C
Acquisition Mode	SIM (Selected Ion Monitoring) for quantitation; Scan (m/z 50-450) for ID

Table 2: Comparison of Derivatization Techniques for Phenoxyacetic Acids

Technique	Reagent System	Reaction Conditions	Primary Advantage	Key Limitation
Silylation	BSTFA + 1% TMCS	60°C, 30 min	Rapid; Excellent high-mass EI fragmentation	Highly moisture sensitive
Methylation	14% BF 3​ in Methanol	80°C, 60 min	Highly stable derivatives; Sharp GC peaks	Longer prep time; Requires quenching
PFB Esterification	PFBBr + K 2​ CO 3​	60°C, 60 min	Ultra-high sensitivity via ECNI-MS	Reagent toxicity; System contamination risk

References

• U.S. Environmental Protection Agency (EPA). "Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorobenzylation Derivatization." EPA.gov. URL:[Link]

• Kovacs, A. et al. "Novel derivatization technique for the detection of phenoxyacetic acid herbicides by gas chromatography-mass spectrometry." IAEA INIS. URL: [Link]

• National Institutes of Health (NIH) / PubMed. "GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation." PubMed. URL: [Link]

• Journal of Food and Drug Analysis. "Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review." JFDA Online. URL: [Link]

Application Note: 2-(2-Acetyl-4-bromophenoxy)acetic Acid in Medicinal Chemistry &amp; Heterocyclic Synthesis

Executive Summary

In medicinal chemistry, the rapid assembly of privileged heterocyclic scaffolds is paramount for efficient structure-activity relationship (SAR) exploration. 2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS: 34849-51-9) serves as a highly versatile, bifunctional building block. Featuring an ortho-acetyl group, an alpha-phenoxyacetic acid moiety, and a para-bromo substituent, this compound is engineered for divergent cyclization. Depending on the base and activation strategy employed, it acts as the primary precursor for either 5-bromo-3-methylbenzofuran-2-carboxylic acids or 7-bromo-1-benzoxepin-3,5-diones[1][2]. The retained aryl bromide handle further enables downstream late-stage functionalization via palladium-catalyzed cross-coupling, making it invaluable for developing PPAR agonists, kinase inhibitors, and GPCR modulators.

Chemical Profile & Physicochemical Data

Understanding the physical parameters of the starting material is critical for optimizing reaction molarities and predicting solubility during workup[3].

Table 1: Physicochemical Properties of 2-(2-Acetyl-4-bromophenoxy)acetic acid

Property	Value
CAS Number	34849-51-9
Molecular Formula	C₁₀H₉BrO₄
Molecular Weight	273.08 g/mol
Boiling Point	409.7 °C at 760 mmHg
Appearance	Off-white to pale yellow solid
Storage Conditions	+4 °C, inert atmosphere, light-sensitive
Key Functional Groups	Aryl bromide, Aryl ketone, Carboxylic acid

Mechanistic Dichotomy: Base-Dictated Cyclization

As a Senior Application Scientist, I frequently observe that the true utility of a building block lies in its chemoselectivity. The cyclization of 2-(2-Acetyl-4-bromophenoxy)acetic acid is a textbook example of how reagent choice dictates the reaction pathway, yielding entirely different heterocyclic cores[1][2].

• Pathway 1: The Rössing Method (Thermodynamic Control) When treated with anhydrous sodium acetate (NaOAc) in acetic anhydride (Ac₂O), the carboxylic acid is converted into a mixed anhydride. This activates the adjacent α -methylene protons. The mild base (NaOAc) deprotonates this highly acidic site, driving a Perkin-type intramolecular aldol condensation onto the ketone. Subsequent dehydration yields the aromatic, 5-membered 5-bromo-3-methylbenzofuran-2-carboxylic acid [1][4].

• Pathway 2: Dieckmann-Type Condensation (Kinetic Control) If the carboxylic acid is first protected as an ethyl ester, the use of strong, bulky bases like Sodium Hydride (NaH) or Lithium tert-butoxide (LiOtBu) shifts the deprotonation site. The base abstracts a proton from the less sterically hindered terminal acetyl methyl group. The resulting kinetic enolate attacks the ester carbonyl, yielding a 7-membered 7-bromo-1-benzoxepin-3,5-dione [2].

Mechanistic divergence of 2-(2-Acetyl-4-bromophenoxy)acetic acid cyclization based on base selection.

Table 2: Base-Dictated Cyclization Optimization

Reagent System	Solvent	Temp (°C)	Major Pathway	Target Scaffold	Typical Yield
NaOAc / Ac₂O	Acetic Anhydride	140	Perkin-type	Benzofuran	65–80%
NaH	THF	0 to 65	Dieckmann-type	Benzoxepin-dione	70–85%
LiOtBu	Toluene	80	Dieckmann-type	Benzoxepin-dione	75–88%
NaOEt	Ethanol	78	Perkin-type	Benzofuran	< 40%

Experimental Protocols (Self-Validating Workflows)

To ensure high reproducibility, the following protocols incorporate self-validating checkpoints. These visual and analytical milestones confirm the causality of the reaction steps before proceeding.

Protocol A: Synthesis of 5-Bromo-3-methylbenzofuran-2-carboxylic acid

This protocol utilizes the Rössing method to construct the benzofuran core.

• Preparation: In a flame-dried 250 mL round-bottom flask, suspend 2-(2-Acetyl-4-bromophenoxy)acetic acid (10.0 g, 36.6 mmol) in anhydrous acetic anhydride (50 mL). Add anhydrous sodium acetate (9.0 g, 110 mmol, 3.0 equiv).

• Activation & Cyclization: Equip the flask with a reflux condenser and heat the mixture to 140 °C under an argon atmosphere.

  • Checkpoint 1 (Visual): Around 100–110 °C, the suspension will transition into a clear solution, followed by a color shift to deep amber. This confirms the formation of the mixed anhydride and the onset of enolization.

• Reaction Monitoring: Maintain reflux for 4 hours.

  • Checkpoint 2 (Analytical): Monitor via TLC (Hexanes/EtOAc 7:3 with 1% AcOH). The starting material ( Rf​≈0.2 ) should completely disappear, replaced by a strongly UV-active product spot ( Rf​≈0.5 ).

• Quenching: Cool the reaction to 60 °C and carefully pour the mixture into 300 mL of vigorously stirred crushed ice/water.

  • Checkpoint 3 (Visual): Immediate precipitation of an off-white/brown solid confirms the hydrolysis of excess Ac₂O and the aqueous insolubility of the target carboxylic acid.

• Isolation: Filter the solid under vacuum, wash with cold water (3 × 50 mL), and recrystallize from hot ethanol to yield pure 5-bromo-3-methylbenzofuran-2-carboxylic acid[4][5].

Protocol B: Downstream Suzuki-Miyaura Cross-Coupling

Utilizing the aryl bromide handle for late-stage diversification.

• Setup: In a microwave vial, combine 5-bromo-3-methylbenzofuran-2-carboxylic acid (1.0 mmol), an arylboronic acid (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol, 5 mol%), and K₂CO₃ (3.0 mmol).

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane and Water (5 mL).

  • Checkpoint 1 (Visual): Degas by bubbling N₂ for 15 minutes. The solution should exhibit the characteristic red/orange hue of the Pd(II) pre-catalyst.

• Coupling: Heat the mixture at 90 °C for 12 hours (or 110 °C for 30 mins via microwave irradiation).

  • Checkpoint 2 (Visual/Analytical): The mixture will darken to black (precipitation of Pd black), indicating catalyst turnover. LC-MS must show the desired [M+H]+ mass with the disappearance of the characteristic bromine isotopic pattern (1:1 doublet) of the starting material.

• Workup: Acidify with 1M HCl to pH 3, extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

Catalytic cycle of Suzuki-Miyaura cross-coupling utilizing the 5-bromo functional handle.

References

• Accela ChemBio. Product Catalog: 2-(2-Acetyl-4-bromophenoxy)acetic Acid (CAS: 34849-51-9). Accela ChemBio Inc. URL: [Link]

• Yamaguchi, S., et al. (1983). Substituent Effects on the Syntheses of Benzofurans and 2-Benzofurancarboxylic Acids. Bulletin of the Chemical Society of Japan, 56(9), 2762-2767. URL:[Link]

• European Patent Office.EP0074121A1 - 2,3,4,5-Tetrahydro-1-benzoxepine-3,5-dione derivatives and process for their preparation.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. EP0074121A1 - 2,3,4,5-Tetrahydro-1-benzoxepine-3,5-dione derivatives and process for their preparation - Google Patents [patents.google.com]
• 3. 20271-20-9,Methyl 5-Nitroimidazole-4-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. 5-Bromo-3-methylbenzofuran-2-carboxylic acid | 50638-08-9 [sigmaaldrich.com]
• 5. 5-Bromo-3-methylbenzofuran-2-carboxylic acid - [sigmaaldrich.com]

Technical Notes & Optimization

Phenoxyacetic Acid Synthesis: Troubleshooting &amp; Side Reaction Management

Welcome to the Technical Support Center. As application scientists, we know that the synthesis of phenoxyacetic acids via the Williamson ether synthesis is a staple in drug development and agrochemical research. However, this seemingly straightforward SN2 reaction is fraught with competing side reactions that can drastically reduce yields and complicate purification.

This guide is designed to help you diagnose, understand, and engineer solutions to the most common mechanistic failures encountered during phenoxyacetic acid synthesis.

Part 1: Diagnostic FAQ (Mechanistic Causality)

Q1: Why is my yield of phenoxyacetic acid unexpectedly low, and why do I detect glycolic acid in my aqueous waste? A1: You are observing the hydrolysis of chloroacetic acid . The synthesis relies on coupling a phenoxide ion with chloroacetic acid in an alkaline medium. Because the reaction is typically conducted in water to solubilize the salts, the hydroxide (OH⁻) ions compete directly with the phenoxide nucleophile. This competing pathway hydrolyzes the chloroacetic acid into glycolic acid (2-hydroxyacetic acid)[1]. Causality & Mitigation: The hydrolysis of chloroacetic acid is a second-order reaction with an activation energy of 103 kJ/mol[1]. Because it is highly temperature-dependent, adding the alkylating agent at elevated temperatures accelerates hydrolysis faster than the desired etherification. Keep the initial reaction temperature controlled (e.g., 50–60 °C) during the addition phase, only raising it to 90–100 °C to drive the reaction to completion after the initial exotherm subsides.

Q2: NMR analysis shows ring-alkylated phenols (C-alkylation) instead of the desired ether (O-alkylation). How can I shift the selectivity? A2: This is due to the ambident nature of the phenoxide nucleophile . The phenoxide ion can attack the electrophilic carbon of chloroacetic acid via its oxygen atom or its ortho/para carbons[2]. Causality & Mitigation: In highly protic solvents (like water or alcohols), strong hydrogen bonding masks the nucleophilicity of the oxygen anion, inadvertently increasing the rate of C-alkylation[2]. To suppress this, switch to a dipolar aprotic solvent (e.g., DMF or DMSO) using a base like K₂CO₃ or Cs₂CO₃. This leaves the phenoxide oxygen "naked" and highly reactive, strongly favoring O-alkylation[3].

Q3: My crude product contains unreacted phenol and a neutral impurity. What is this impurity and how do I remove it? A3: The neutral impurity is likely a phenoxyacetate ester , formed when your newly synthesized phenoxyacetic acid product reacts with another equivalent of chloroacetic acid. Unreacted phenol remains behind because the chloroacetic acid was prematurely consumed by the hydrolysis side reaction mentioned in Q1[1]. Causality & Mitigation: Ensure a sufficient excess of base is present to keep the carboxylic acid deprotonated (preventing it from acting as a nucleophile for esterification). Use a slight stoichiometric excess of chloroacetic acid (1.1–1.2 eq) to compensate for unavoidable minor hydrolysis.

Part 2: Visualizing the Reaction Logic

To successfully troubleshoot, you must understand the competing pathways at play in your reaction flask.

Reaction pathways showing desired O-alkylation vs. competing side reactions.

Part 3: Quantitative Troubleshooting Matrix

Understanding the kinetic parameters of these side reactions allows for precise experimental control. Below is a summary of how reaction conditions quantitatively impact side product formation.

Variable	Condition	Primary Pathway Favored	Hydrolysis (Glycolic Acid) %	O-Alkylation Yield %	C-Alkylation %
Temperature	45 °C (15 min)	O-Alkylation	< 10%[1]	> 85%	< 5%
Temperature	85 °C (40 min)	Hydrolysis	> 80–90%[1]	< 10%	< 5%
Solvent	Aqueous NaOH	O-Alkylation (Moderate)	Moderate	60–70%	10–15%
Solvent	DMF / K₂CO₃	O-Alkylation (High)	Minimal	> 90%[3]	< 1%

Part 4: Self-Validating Experimental Protocol

The following protocol for the synthesis of 4-Methylphenoxyacetic Acid is engineered with built-in validation checkpoints. It utilizes a highly specific liquid-liquid extraction workflow to chemically separate the desired product from the side products discussed above.

Step-by-Step Methodology

Step 1: Deprotonation (Phenoxide Formation)

• Dissolve 4.0 g of KOH in 8 mL of water in a 250 mL round-bottom flask.

• Add 2.0 g of p-cresol[4].

• Causality: KOH deprotonates the phenol to form the highly nucleophilic potassium p-methylphenoxide.

• Validation Checkpoint: The mixture will transition from a biphasic suspension to a homogeneous solution, visually confirming complete salt formation[4].

Step 2: Controlled Alkylation

• Slowly add 2.5 g of chloroacetic acid.

• Attach a reflux condenser and heat the mixture in a water bath strictly maintained at 90–100 °C for 30 to 40 minutes[5].

• Causality: The SN2 attack of the phenoxide on the primary alkyl halide forms the ether linkage[3]. Strict adherence to the time/temperature limit prevents runaway hydrolysis of the chloroacetic acid[1].

Step 3: Acidification and Primary Extraction

• Cool the tube and dilute the mixture with 10 mL of water.

• Add 6M HCl dropwise until the solution is strongly acidic (pH < 2)[5].

• Extract the solution with 10 mL of diethyl ether[5].

• Causality: Acidification protonates the phenoxyacetate salt into its free carboxylic acid form, making it soluble in the organic ether layer. Glycolic acid (hydrolysis side product) and inorganic salts remain highly water-soluble.

• Validation Checkpoint: A drop of the aqueous layer on blue litmus paper must turn it red[5]. The lower aqueous layer containing the glycolic acid can now be discarded.

Step 4: Bicarbonate Purification (The Critical Separation)

• Extract the retained ether layer with 10 mL of saturated NaHCO₃ solution[5].

• Causality: The weak base NaHCO₃ is strong enough to deprotonate the carboxylic acid product (pKₐ ~3) but not the unreacted p-cresol (pKₐ ~10). The product moves into the aqueous layer as a sodium salt, leaving unreacted phenol and neutral ester side products trapped in the ether layer[5].

• Validation Checkpoint: Extensive foaming (CO₂ gas evolution) will occur immediately upon addition, visually confirming the presence of the target carboxylic acid[5].

Step 5: Final Isolation

• Drain the aqueous bicarbonate layer into a clean beaker and cautiously acidify it with 6M HCl[5].

• Filter the resulting solid precipitate and recrystallize from a minimal volume of hot water.

• Validation Checkpoint: Determine the melting point of the dried crystals. A sharp melting point at 136–137 °C definitively confirms the isolation of pure 4-methylphenoxyacetic acid[5].

Workflow Visualization

Self-validating liquid-liquid extraction workflow for product isolation.

References

• Experiment 06 Williamson Ether Synthesis - PBWorks.
• The Williamson Ether Synthesis: The Synthesis of 4-Methylphenoxyacetic Acid - Gordon College.
• Williamson Ether Synthesis - J&K Scientific LLC.
• Williamson ether synthesis - Wikipedia.
• Hydrolysis Kinetics of Chloroacetic Acid with Sodium Hydroxide Under Strong Alkaline Conditions - Asian Journal of Chemistry.

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 5. The Williamson Ether Synthesis [cs.gordon.edu]

Technical Support Center: Method Refinement &amp; Troubleshooting for 2-(2-Acetyl-4-bromophenoxy)acetic Acid

Welcome to the Analytical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with the quantitative analysis of 2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS: 34849-51-9).

This compound is a halogenated aromatic carboxylic acid frequently utilized as a critical building block in pharmaceutical synthesis. Accurate quantification requires navigating its acidic nature, lipophilicity, and specific spectroscopic properties. This guide bypasses generic advice, focusing instead on the mechanistic causality behind method optimization to ensure your analytical workflows are robust, reproducible, and self-validating.

Analytical Workflow Overview

Figure 1. Standard analytical workflow for 2-(2-Acetyl-4-bromophenoxy)acetic acid quantification.

Troubleshooting & FAQs

Q1: Why am I observing severe peak tailing and poor retention times on a standard C18 column?

The Causality: This is a classic issue of ionization state mismanagement. The core structure is a phenoxyacetic acid derivative, which typically exhibits a pKa of approximately 3.1 to 3.7[1][2]. At a neutral mobile phase pH (e.g., pH 7), the carboxylic acid group is fully deprotonated into a carboxylate anion. This drastically reduces the molecule's hydrophobicity, leading to poor retention on a reversed-phase C18 column. Furthermore, the negatively charged analyte undergoes secondary electrostatic interactions with unendcapped silanols on the silica support, causing severe peak tailing.

The Solution: Implement Ionization Suppression . You must lower the pH of your aqueous mobile phase to at least 2 units below the analyte's pKa (target pH 2.0 - 2.5). Using 0.1% Formic Acid (v/v) or 0.1% Trifluoroacetic Acid (TFA) ensures the molecule remains in its neutral, protonated state, maximizing hydrophobic interaction with the stationary phase and yielding sharp, symmetrical peaks.

Figure 2. Mechanism of ionization suppression for phenoxyacetic acid derivatives via pH control.

Q2: What is the optimal detection strategy for trace-level quantification in complex matrices?

The Causality: While many aliphatic carboxylic acids lack a strong chromophore and require complex pre-column derivatization for UV detection[3][4], 2-(2-Acetyl-4-bromophenoxy)acetic acid possesses an aromatic ring conjugated with an acetyl group, allowing for direct HPLC-UV detection at 254 nm. However, for trace-level biological or environmental quantification, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is required.

The Solution: Utilize Electrospray Ionization in Negative mode (ESI-). The carboxylic acid readily deprotonates to form the [M−H]− precursor ion. Because bromine naturally occurs as two isotopes ( 79Br and 81Br ) in a nearly 1:1 ratio, the precursor ions will appear as a highly specific diagnostic doublet at m/z 271 and 273. The primary fragmentation pathway is the loss of carbon dioxide (decarboxylation, -44 Da), making the MRM transitions highly selective.

Q3: My recovery rates during liquid-liquid extraction (LLE) are inconsistent. How can I improve them?

The Causality: Because this compound is an organic acid, attempting to extract it from an aqueous matrix at a neutral or basic pH will result in near-zero recovery. The compound will exist as a highly polar salt and remain in the aqueous layer. The Solution: Acidify the aqueous sample to pH < 2.5 using 1M HCl prior to extraction. This forces the compound into its unionized, lipophilic form, driving its partition coefficient favorably into moderately polar organic solvents like ethyl acetate or methyl tert-butyl ether (MTBE).

Quantitative Data & Method Parameters

To ensure reproducibility, benchmark your system against the following optimized parameters.

Table 1: Recommended HPLC-UV Method Parameters (Routine Assay)

Parameter	Specification / Setting	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	Provides optimal hydrophobic retention for the brominated aromatic ring.
Mobile Phase A	Water + 0.1% Formic Acid	Suppresses ionization of the carboxylic acid (pH ~2.7).
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Strong eluent; prevents peak broadening.
Gradient	0-2 min: 20% B 2-10 min: 20% → 80% B	Ensures separation from highly polar synthetic precursors (e.g., bromoacetic acid).
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Detection	UV at 254 nm	Targets the π→π∗ transition of the conjugated aromatic system.

Table 2: LC-MS/MS MRM Transitions (Trace Analysis)

Analyte Isotope	Precursor Ion ( [M−H]− )	Product Ion	Collision Energy (CE)	Fragment Origin
Target ( 79Br )	m/z 271.0	m/z 227.0	-15 V	Loss of CO2​ (-44 Da)
Target ( 81Br )	m/z 273.0	m/z 229.0	-15 V	Loss of CO2​ (-44 Da)

Step-by-Step Experimental Protocol: HPLC-UV Quantification

This protocol is designed as a self-validating system. The inclusion of system suitability checks ensures that any mechanical or chemical deviations are caught before data acquisition.

Step 1: Reagent and Standard Preparation

• Prepare Mobile Phase A by adding 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas via sonication for 10 minutes.

• Prepare a primary stock solution of 2-(2-Acetyl-4-bromophenoxy)acetic acid at 1.0 mg/mL in HPLC-grade Methanol.

• Dilute the stock solution with Mobile Phase A to create a 5-point calibration curve ranging from 1 µg/mL to 50 µg/mL.

Step 2: Sample Extraction (Liquid-Liquid Extraction)

• Transfer 1.0 mL of the aqueous sample (e.g., reaction mixture or plasma) into a 15 mL centrifuge tube.

• Add 100 µL of 1M HCl to acidify the matrix (verify pH < 2.5 with indicator paper).

• Add 3.0 mL of Ethyl Acetate. Vortex vigorously for 2 minutes to ensure complete partitioning.

• Centrifuge at 4000 rpm for 5 minutes to separate the phases.

• Carefully transfer the upper organic layer to a clean glass vial and evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 1.0 mL of Initial Mobile Phase (20% B).

Step 3: System Suitability & Validation (Critical Step)

• Inject the 10 µg/mL standard solution five consecutive times.

• Self-Validation Criteria: The system is only suitable for analysis if the Relative Standard Deviation (RSD) of the peak area is ≤2.0% , and the Peak Tailing Factor ( Tf​ ) is ≤1.5 . If Tf​>1.5 , prepare fresh mobile phase to ensure the formic acid has not degraded, or replace the column inlet frit.

Step 4: Data Acquisition

• Inject 10 µL of each calibration standard and sample.

• Construct a linear regression curve ( y=mx+c ) using the peak areas at 254 nm. Ensure the correlation coefficient ( R2 ) is ≥0.995 .

• Calculate the concentration of the unknown samples by interpolating their peak areas against the calibration curve.

References

• "Phenoxyacetic acid." Wikipedia, The Free Encyclopedia. URL: [Link]

• "Phenoxyacetic Acid - Physical and Chemical Properties." PubChem, National Center for Biotechnology Information. URL:[Link]

Sources

• 1. Phenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 2. Phenoxyacetic Acid [drugfuture.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) Guide: 2-(2-Acetyl-4-bromophenoxy)acetic Acid Analogs vs. Classical Phenoxyacetic Acid Therapeutics

Executive Summary

Phenoxyacetic acids represent a highly privileged pharmacophore in medicinal chemistry, historically serving as the structural foundation for blockbuster loop diuretics (e.g., ethacrynic acid)[1] and lipid-lowering PPARα agonists (e.g., clofibrate)[2]. However, classical phenoxyacetic acids often suffer from metabolic liabilities, such as rapid CYP450-mediated para-hydroxylation or off-target toxicity driven by reactive moieties.

As a Senior Application Scientist, I have evaluated 2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS 34849-51-9) as a next-generation scaffold. This guide objectively compares the structural logic, metabolic stability, and synthetic utility of this highly functionalized analog against traditional alternatives, providing actionable experimental protocols for its application in drug discovery.

Part 1: Structural Deconstruction & Causality (SAR)

The biological performance of phenoxyacetic acid derivatives is dictated by the spatial orientation of the carboxylic acid relative to the aromatic ring, as well as the electronic and steric effects of the ring substituents.

The Carboxylic Acid Anchor

The terminal carboxylic acid is the primary pharmacophore anchor. At physiological pH (7.4), it exists as a carboxylate anion, forming critical salt bridges or strong hydrogen bonds with basic amino acid residues (e.g., Arginine, Lysine) within target receptor pockets (such as the ligand-binding domain of PPARs or the transmembrane domains of ion transporters).

The Ortho-Acetyl Substitution (Steric Steering)

Unlike the unsubstituted ether linkage in clofibrate, the ortho-acetyl group in 2-(2-Acetyl-4-bromophenoxy)acetic acid introduces severe steric hindrance.

• Causality: This steric bulk restricts the free rotation of the ether oxygen, locking the molecule into a specific dihedral conformation. This rigidification reduces the entropic penalty upon target binding, often increasing receptor selectivity. Furthermore, the carbonyl oxygen serves as an additional hydrogen bond acceptor.

• Synthetic Utility: The ortho-acetyl group acts as an essential intramolecular electrophile, allowing the molecule to be cyclized into 7-membered benzoxepine rings—a highly sought-after scaffold for anti-inflammatory drugs[3].

The Para-Bromo Substitution (Metabolic Blockade)

• Causality: Unsubstituted phenoxy rings are highly susceptible to CYP1A2 and CYP3A4-mediated aromatic hydroxylation at the para position. By installing a bulky, electron-withdrawing bromine atom at this exact position, the metabolic soft spot is completely blocked. This significantly increases the intrinsic half-life ( t1/2​ ) of the compound. Additionally, the bromine atom increases the overall lipophilicity (LogP), enhancing passive membrane permeability compared to lighter halogen analogs.

Structural deconstruction and SAR logic of 2-(2-Acetyl-4-bromophenoxy)acetic acid.

Part 2: Comparative Performance Analysis

To contextualize the utility of 2-(2-Acetyl-4-bromophenoxy)acetic acid, we must benchmark it against established clinical compounds sharing the phenoxyacetic acid core.

Feature	2-(2-Acetyl-4-bromophenoxy)acetic acid	Ethacrynic Acid[1]	Clofibric Acid[2]
Primary Application	Versatile Scaffold / Benzoxepine Precursor	Loop Diuretic (Na⁺/K⁺/2Cl⁻ inhibitor)	PPARα Agonist (Lipid-lowering)
Aromatic Substitution	ortho-Acetyl, para-Bromo	ortho-Chloro, meta-Chloro, para-Methylenebutyryl	para-Chloro
Metabolic Liability	Low (Para-position blocked by Br)	High (Glutathione depletion via Michael acceptor)	Moderate (Rapid Glucuronidation)
Conformational Rigidity	High (Steric clash from ortho-acetyl)	Moderate	Low (Free rotation around ether)
Toxicity Profile	Scaffold-dependent	Ototoxicity, severe electrolyte imbalance	Myopathy (when combined with statins)

Key Insight: Ethacrynic acid relies on a highly reactive α,β -unsaturated ketone (Michael acceptor) to covalently bind sulfhydryl groups on the Na⁺/K⁺/2Cl⁻ cotransporter. This indiscriminate reactivity leads to glutathione depletion and toxicity. 2-(2-Acetyl-4-bromophenoxy)acetic acid avoids this liability entirely, utilizing a stable acetyl group while maintaining the necessary electrostatic profile for target engagement.

Part 3: Experimental Workflows & Self-Validating Protocols

Protocol 1: Base-Mediated Intramolecular Cyclization to Benzoxepines

Objective: Convert 2-(2-Acetyl-4-bromophenoxy)acetic acid into 2,3,4,5-tetrahydro-7-bromo-1-benzoxepine-3,5-dione. Expertise & Causality: Traditional cyclization of ortho-acetylphenoxyacetates using sodium ethoxide frequently yields unwanted benzofuran byproducts due to competing kinetic pathways. By utilizing sterically hindered bases like lithium tert-butoxide or sodium hydride in an aprotic solvent, the reaction is thermodynamically steered toward the desired 7-membered benzoxepine ring[3].

Step-by-Step Methodology:

• Preparation: Dissolve 0.1 mol of the methyl ester derivative of 2-(2-Acetyl-4-bromophenoxy)acetic acid in 150 mL of anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

• Base Addition: Slowly add 0.11 mol of lithium tert-butoxide dissolved in 50 mL THF dropwise. Critical Control: Maintain the reaction temperature strictly between 25–35 °C using a water bath to prevent thermal degradation.

• Precipitation: Pour the resulting suspension into 400 mL of petroleum ether.

• Acidification & Recovery: Filter the precipitated lithium salt, dissolve it in 150 mL of water, and acidify with 32% HCl. Extract the aqueous phase with dichloromethane, dry over Na₂SO₄, and recrystallize from cyclohexane.

• Self-Validating System: The precipitation of the intermediate lithium salt in petroleum ether acts as an intrinsic, self-validating purification step. Non-polar benzofuran impurities and unreacted starting materials remain soluble in the ether, ensuring that only the successfully cyclized enolate is carried forward to acidification.

Protocol 2: In Vitro Microsomal Stability Assay

Objective: Quantify the metabolic resistance conferred by the para-bromo substitution against hepatic CYP450 enzymes.

Self-validating in vitro microsomal stability assay workflow for metabolic clearance.

Step-by-Step Methodology:

• Incubation Setup: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL human liver microsomes (HLM) and 3 mM MgCl₂.

• Initiation: Pre-warm the mixture to 37 °C for 5 minutes. Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Sampling & Quenching: Extract 50 µL aliquots at exactly 0, 15, 30, 45, and 60 minutes. Immediately quench each aliquot by pipetting it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide 100 ng/mL).

• Analysis: Centrifuge the quenched samples at 4000 rpm for 10 minutes at 4 °C. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ).

• Self-Validating System: A parallel control arm lacking NADPH must be run simultaneously. If compound depletion occurs in the minus-NADPH control, it proves chemical instability or non-CYP-mediated degradation (e.g., via esterases or spontaneous hydrolysis). A stable minus-NADPH control definitively validates that any clearance observed in the main arm is strictly CYP450-dependent.

References

• [3] EP0074121A1 - 2,3,4,5-Tetrahydro-1-benzoxepine-3,5-dione derivatives and process for their preparation. Google Patents. Available at:

• [1] Diuretic Therapy: Mechanisms, Clinical Applications, and Management. MDPI. Available at:

• [2] Hypertriglyceridemia Therapy: Past, Present and Future Perspectives. MDPI. Available at:

Sources

• 1. Diuretic Therapy: Mechanisms, Clinical Applications, and Management [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. EP0074121A1 - 2,3,4,5-Tetrahydro-1-benzoxepine-3,5-dione derivatives and process for their preparation - Google Patents [patents.google.com]

Safety & Regulatory Compliance

2-(2-Acetyl-4-bromophenoxy)acetic acid proper disposal procedures

The handling and disposal of halogenated organic acids require strict adherence to environmental and safety protocols. 2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS: 34849-51-9) is a specialized intermediate frequently utilized in drug development and synthetic chemistry. Because it features both a brominated aromatic ring and a reactive carboxylic acid moiety, it presents unique physicochemical challenges that dictate specific operational workflows.

This guide provides a comprehensive, causality-driven protocol for the safe handling, spill decontamination, and regulatory-compliant disposal of this compound.

Physicochemical Profiling & Hazard Assessment

To design a self-validating safety protocol, we must first understand the molecular behavior of the compound. The presence of the bromine atom significantly increases the molecule's lipophilicity, which can enhance dermal absorption, while the carboxylic acid group acts as a localized irritant. Furthermore, halogenated aromatics are heavily regulated due to their environmental persistence.

Table 1: Physicochemical Properties & Hazard Profile

Property	Value / Description	Operational Implication
Chemical Name	2-(2-Acetyl-4-bromophenoxy)acetic acid	Contains halogens; strictly dictates waste segregation.
CAS Number	34849-51-9[1]	Essential for accurate EHS waste manifesting.
Molecular Weight	273.08 g/mol [2]	Heavy, dense powder; prone to settling but can aerosolize if disturbed.
Boiling Point	409.7°C at 760 mmHg[1]	Low volatility at room temperature; inhalation risk is primarily from dust, not vapor.
Storage Conditions	+4°C, Inert atmosphere, Light sensitive[1]	Requires cold storage and protection from photo-degradation.
Primary Hazards	Halogenated organic, Skin/Eye Irritant	Mandates strict PPE and high-temperature incineration[3].

Operational Safety & Handling Workflows

Causality: The compound is light-sensitive and prone to oxidative degradation over time[1]. When handling the pure powder, the primary risk is aerosolization and subsequent inhalation or ocular exposure to the acidic dust.

Step-by-Step Handling Protocol:

• Environmental Control: Perform all weighing and transfer operations within a certified Class II biological safety cabinet or a chemical fume hood.

• PPE Selection: Don a standard laboratory coat, safety goggles, and double-layered nitrile gloves . Nitrile provides an excellent barrier against incidental contact with halogenated organics.

• Static Mitigation: Use anti-static weigh boats and spatulas. Self-Validation: If the powder clings aggressively to the spatula, static is present; use an anti-static gun (zerostat) to neutralize the charge before proceeding, preventing sudden powder dispersion.

• Inert Storage: Once the required mass is retrieved, immediately flush the headspace of the source vial with an inert gas (Nitrogen or Argon) to displace oxygen and moisture. Seal tightly and return to +4°C storage in an amber vial or wrapped in aluminum foil to prevent photo-degradation[1].

Spill Response & Decontamination Protocol

Causality: Dry sweeping a spilled acidic powder will generate hazardous dust. Introducing a mild base neutralizes the carboxylic acid moiety, converting the compound into a highly water-soluble sodium salt. This prevents aerosolization and allows for complete extraction from the contaminated surface.

Step-by-Step Spill Decontamination:

• Isolate & Contain: Immediately restrict access to the spill area. Ensure the fume hood sash is lowered to maximize draft if the spill occurred inside the hood.

• Dust Suppression & Neutralization: Lightly mist the spilled powder with a 5% Sodium Bicarbonate ( NaHCO3​ ) aqueous solution. Self-Validation: You will observe mild effervescence (bubbling) as the carboxylic acid is neutralized. Wait until the bubbling ceases, confirming complete neutralization.

• Absorption: Place absorbent laboratory pads over the neutralized liquid. Allow 2-3 minutes for capillary action to draw up the liquid.

• Surface Decontamination: Wipe the surface with a damp cloth containing a mild surfactant, followed by a final wipe with 70% Ethanol or Isopropanol to lift any residual unreacted organic material.

• Waste Segregation: Place all used absorbent pads, wipes, and the outer layer of your contaminated gloves into a designated Halogenated Solid Waste container.

Waste Segregation & Disposal Procedures

Causality: Under EPA and RCRA guidelines, halogenated organic wastes (containing F, Cl, Br, or I) are strictly prohibited from standard organic waste streams or municipal landfills. Improper thermal degradation of brominated aromatics at low temperatures can lead to the formation of highly toxic polybrominated dibenzodioxins (PBDDs) and dibenzofurans (PBDFs). Therefore, disposal requires high-temperature incineration (>1100°C) equipped with flue gas scrubbers to capture and neutralize corrosive hydrobromic acid (HBr) emissions[3].

Step-by-Step Disposal Plan:

• Liquid Waste Segregation:

  • Organic Solvents: If the compound is dissolved in organic solvents (e.g., DCM, Ethyl Acetate), transfer the solution to a carboy explicitly labeled "Halogenated Organic Waste." Do not mix with non-halogenated solvents, as this exponentially increases disposal costs and violates EHS segregation policies.

  • Aqueous Mixtures: If the compound is in an aqueous buffer, test the pH. Self-Validation: Use pH indicator strips to ensure the solution is neutralized to pH 6-8. Once verified, transfer to an "Aqueous Halogenated Waste" container.

• Solid Waste Segregation:

  • Dispose of all contaminated consumables (pipette tips, empty vials, weigh boats, and spill cleanup materials) into a rigid, leak-proof bin labeled "Hazardous Solid Waste - Halogenated."

• Manifesting & Final Disposal:

  • Log the waste under CAS 34849-51-9. Coordinate with your institution's EHS department to ensure the waste is routed to a licensed vendor capable of high-temperature rotary kiln incineration with caustic scrubbing[3].

Waste Segregation Decision Tree

Waste Segregation and Disposal Workflow for Halogenated Organic Acids.

References

• Title: 2-(2-Acetyl-4-bromophenoxy)acetic Acid Product & Safety Information Source: AccelaChemBio URL: [Link]

• Title: Review of Alternative Treatment Processes for Halogenated Organic Waste Streams Source: U.S. Environmental Protection Agency (EPA) / P2 InfoHouse URL: [Link]

Sources

• 1. 20271-20-9,Methyl 5-Nitroimidazole-4-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. Ethyl acetate ester with 2-(2-acetyl-4-bromophenoxy) acetic acid | Sigma-Aldrich [sigmaaldrich.com]
• 3. p2infohouse.org [p2infohouse.org]

Advanced Safety &amp; Operational Guide: Handling 2-(2-Acetyl-4-bromophenoxy)acetic Acid

The Mechanistic Rationale for Stringent PPE

When handling 2-(2-Acetyl-4-bromophenoxy)acetic acid (CAS: 34849-51-9), standard laboratory safety protocols must be elevated[1]. As a specialized halogenated aromatic carboxylic acid utilized in advanced drug discovery, this compound presents a dual-threat physicochemical profile:

• Acidity: The carboxylic acid moiety acts as a localized proton donor. Upon contact with mucosal membranes or perspiration, it can cause immediate pH-driven tissue damage and severe ocular irritation.

• Lipophilicity: The bromophenoxy core significantly increases the molecule's partition coefficient (LogP). This lipophilicity allows the compound to bypass standard aqueous biological barriers, increasing the risk of transdermal absorption and halogen-induced sensitization.

Understanding this causality is critical. We do not don Personal Protective Equipment (PPE) merely to comply with regulations; we engineer a multi-layered barrier system specifically designed to counteract the exact physicochemical properties of the target molecule.

Quantitative PPE Matrix

To neutralize the specific hazards of this compound, the following protective equipment specifications are mandatory.

PPE Category	Specification / Material	Quantitative Standard	Mechanistic Rationale
Ocular Protection	Polycarbonate Chemical Safety Goggles	EN 166 1B / ANSI Z87.1	Prevents micro-particulate ingress and acidic dust irritation to the cornea.
Dermal (Hands)	Nitrile Rubber Gloves	≥ 0.11 mm (splash), ≥ 0.38 mm (full contact)	Nitrile resists non-polar halogenated aromatics better than latex, preventing transdermal breakthrough.
Dermal (Body)	Flame-Resistant Lab Coat	100% Cotton or Nomex	Prevents electrostatic discharge, which could ignite aerosolized organic dust.
Respiratory	Particulate Respirator	NIOSH N95 / EN 149 FFP2	Filters solid aerosolized particles >0.3 μm, preventing respiratory tract irritation.

Self-Validating Operational Protocol: Handling & Weighing

A protocol is only as strong as its verification steps. The following workflow integrates self-validation to ensure absolute safety during the handling of 2-(2-Acetyl-4-bromophenoxy)acetic acid.

Step 1: Pre-Operational Integrity Check

• Action: Inspect nitrile gloves for micro-tears.

• Validation: Inflate the glove manually and trap the air by twisting the cuff. A lack of deflation over 5 seconds validates the barrier's integrity.

• Action: Verify the fume hood face velocity.

• Validation: Ensure the digital monitor reads between 80-100 feet per minute (fpm). Tape a small piece of tissue to the sash; it must pull inward steadily.

Step 2: Sequential Gowning

• Action: Don the lab coat, ensuring cuffs are pulled down to the wrists. Don the N95 respirator and perform a positive/negative pressure seal check. Don safety goggles[2]. Finally, don the validated nitrile gloves, pulling the cuffs over the lab coat sleeves to eliminate exposed skin.

Step 3: Precision Weighing (Static Control)

• Action: Utilize an anti-static weighing boat. The brominated powder can hold a static charge, causing it to aerosolize and adhere to gloves.

• Validation: If the powder "jumps" toward the spatula, ground the spatula against the metal frame of the balance before proceeding.

Step 4: De-gowning and Decontamination

• Action: Wipe down the exterior of the primary chemical container with a damp, disposable lint-free cloth before removing it from the hood. Remove gloves using the "glove-in-glove" technique to trap potential contaminants inside the discarded nitrile.

Chemical Spill Response & Disposal Plan

In the event of a spill, immediate and systematic action is required to prevent environmental contamination and personnel exposure. Because 2-(2-Acetyl-4-bromophenoxy)acetic acid is a solid organic acid, it falls under specific Resource Conservation and Recovery Act (RCRA) guidelines for hazardous waste[3].

Caption: Logical workflow for containment and neutralization of 2-(2-Acetyl-4-bromophenoxy)acetic acid spills.

Step-by-Step Disposal Methodology

Improper disposal of halogenated organic acids can lead to severe regulatory penalties and environmental toxicity[4]. Follow these exact steps:

• Segregation: Never mix 2-(2-Acetyl-4-bromophenoxy)acetic acid waste with strong bases or oxidizing agents, as this can trigger exothermic reactions.

• Collection: Sweep up solid spill waste using a dedicated, non-sparking brush and dustpan. Avoid dry sweeping if the powder is highly aerosolized; instead, lightly mist the spill with water (if confirmed compatible) to suppress dust, or use a HEPA-filtered vacuum designed for hazardous materials.

• Containment: Place the collected solid waste, along with all contaminated PPE (gloves, absorbent towels), into a sturdy, leak-proof secondary container[5]. Polyethylene containers are preferred for acidic solids.

• Labeling: Affix an EHS Hazardous Waste Label immediately. The label must explicitly state the full chemical name (no abbreviations) and its hazard class (Toxic/Irritant Solid)[5].

• Storage & Pickup: Store the sealed container in a designated hazardous waste accumulation area. Ensure the container is filled to no more than 90% capacity[6]. Request an environmental health and safety (EHS) pickup before the regulatory accumulation time limit expires (typically 90 to 180 days, depending on generator status)[3].

References

• 20271-20-9,Methyl 5-Nitroimidazole-4-carboxylate-AccelaChem|AccelaChemBio - accelachem.com. 1

• C-10 Safety Goggles for use with T-60 & T-61 Half Face Respirators & Eye Glasses - parcilsafety.com. 2

• Safety instruction - GEOLA - geola.com.

• How to Dispose of Chemical Waste in a Lab Correctly - gaiaca.com.6

• Hazardous Waste Disposal Guide for Manufacturers - medprodisposal.com. 3

• Hazardous Waste Guide: Identification, Storage, Disposal & Compliance - uswonline.com. 4

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal - dartmouth.edu. 5

Sources

• 1. 20271-20-9,Methyl 5-Nitroimidazole-4-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. parcilsafety.com [parcilsafety.com]
• 3. medprodisposal.com [medprodisposal.com]
• 4. Hazardous Waste Guide: Identification, Storage, Disposal & Compliance [uswonline.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]